Jaceidin

• CAS: 10173-01-0

Core Science & Biosynthesis

Jaceidin: A Technical Guide to Natural Sources and Isolation Methodologies

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the flavonoid Jaceidin, focusing on its natural distribution and the technical methodologies for its extraction, isolation, and purification. Jaceidin, an O-methylated flavonol, is a subject of growing interest due to its potential pharmacological activities.

Natural Sources of Jaceidin

Jaceidin has been identified in a variety of plant species, primarily within the Asteraceae family. The compound is typically found in the aerial parts of these plants, including flowers and leaves. A summary of notable plant sources is provided in Table 1.

Table 1: Principal Natural Sources of the Flavonoid Jaceidin

Plant Genus	Specific Species	Plant Part(s)	Reference(s)
Centaurea	Centaurea jacea	Flowers, Bark	[1][2]
Centaurea bracteata	Bark	[3]
Centaurea calcitrapa	Aerial Parts	[4]
Achillea	Achillea clusiana	Not Specified	[2]
Achillea millefolium	Flowers	[5]
Achillea alpina	Not Specified	[5]
Achillea biebersteinii	Not Specified	[5]
Artemisia	Artemisia princeps	Aerial Parts	[6][7]
Artemisia californica	Not Specified	[]
Artemisia copa	Aerial Parts	[9]
Chamomilla	Chamomilla recutita	Flowers	[1]
Bidens	Bidens pilosa	Not Specified	[]
Varthemia	Varthemia iphionoides	Not Specified	[3]

Isolation and Purification of Jaceidin: Experimental Protocols

The isolation of Jaceidin from plant matrices follows a multi-step process involving extraction, fractionation, and purification. Modern chromatographic techniques are essential for obtaining the compound at high purity.

General Experimental Workflow

The overall process for isolating Jaceidin is depicted in the workflow diagram below. This process begins with the preparation of the raw plant material and concludes with the characterization of the pure compound.

Caption: Generalized workflow for Jaceidin isolation.

Detailed Methodologies

Step 1: Extraction of Crude Flavonoids

This initial step aims to extract a broad range of phytochemicals, including Jaceidin, from the dried plant material.

• Protocol:

  • Air-dry the collected plant material (e.g., 1 kg of Centaurea jacea flowers) in the shade to preserve thermolabile compounds.

  • Grind the dried material into a coarse powder to increase the surface area for extraction.

  • Perform sequential Soxhlet extraction or maceration.[10] For instance, first defat the powder with petroleum ether. Subsequently, extract the material with a polar solvent such as acetone or methanol, which are effective for flavonoid extraction.[10]

  • Combine the solvent extracts and concentrate them under reduced pressure using a rotary evaporator at a temperature below 50°C to yield a viscous crude extract.[10]

Step 2: Fractionation of the Crude Extract

Fractionation is employed to separate compounds based on their polarity, thereby enriching the fraction containing Jaceidin.

• Protocol:

  • Suspend the crude extract in distilled water.

  • Perform liquid-liquid partitioning by sequentially extracting the aqueous suspension with solvents of increasing polarity, such as ethyl acetate and n-butanol. Flavonoid aglycones like Jaceidin are typically enriched in the ethyl acetate fraction.

  • Collect the ethyl acetate fraction and evaporate the solvent to dryness.

Step 3: Chromatographic Purification

High-resolution chromatographic techniques are required to isolate Jaceidin from other closely related flavonoids.[11]

• Protocol:

  • Column Chromatography: Subject the dried ethyl acetate fraction to column chromatography over a silica gel stationary phase.[12]

  • Elute the column with a gradient solvent system, starting with a non-polar solvent (e.g., chloroform or hexane) and gradually increasing the polarity by adding methanol.[12] For example, a gradient of chloroform-methanol (e.g., 100:1 to 80:20 v/v) can be effective.

  • Collect fractions and monitor them using Thin-Layer Chromatography (TLC), spraying with visualizing agents like aluminum chloride (AlCl₃), which causes flavonoids to appear as fluorescent spots under UV light.[10]

  • Pool the fractions that show a prominent spot corresponding to a Jaceidin standard.

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): For final purification, subject the pooled, enriched fractions to Prep-HPLC.[13] A reversed-phase C18 column is commonly used with a mobile phase consisting of a gradient of methanol and water (often with a small percentage of formic acid to improve peak shape).[14][15]

  • The purity of the isolated Jaceidin can be assessed by analytical HPLC, which should show a single, sharp peak.

Illustrative Purification Parameters

The following table provides representative data for a typical Jaceidin isolation process. Actual yields will vary significantly based on the plant source, collection time, and extraction efficiency.

Table 2: Representative Data from a Jaceidin Purification Protocol

Purification Step	Key Parameters	Starting Mass (g)	Yield (mg)	Purity (%)
Methanol Extraction	Soxhlet, 24 hours	1000 (Dried Plant)	47,900 (Crude)	< 1
Fractionation	Liquid-Liquid (Ethyl Acetate)	47.9 (Crude)	8,500	~5
Silica Gel Column	Gradient: Chloroform/Methanol	8.5 (Fraction)	350	~60
Preparative HPLC	C18 Column, Water/Methanol	0.35 (Enriched)	95	> 98

Jaceidin and Cellular Signaling Pathways

Jaceidin and the closely related flavone Jaceosidin have been shown to modulate several critical intracellular signaling pathways, which underlies their observed biological activities, including anti-inflammatory and anti-cancer effects.[16][17] One of the key pathways inhibited by these flavones is the NF-κB signaling cascade.

NF-κB Signaling Pathway Inhibition

The NF-κB pathway is a central regulator of inflammation. Jaceosidin has been shown to inhibit this pathway by preventing the degradation of the IκB inhibitor, thus keeping NF-κB sequestered in the cytoplasm.[7][18]

Caption: Inhibition of the NF-κB pathway by Jaceidin.

References

• 1. Jaceidin - Wikipedia [en.wikipedia.org]
• 2. Jaceidin | C18H16O8 | CID 5464461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Jaceidin | CAS:10173-01-0 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. Bioassay-Guided Isolation and Active Compounds Identification of the AntiDiabetic Fractions of Centaurea calcitrapa Extract and the Predicted Interaction Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Flavonoid Jaceosidin from Artemisia princeps Induces Apoptotic Cell Death and Inhibits the Akt Pathway in Oral Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro antioxidant and anti-inflammatory activities of Jaceosidin from Artemisia princeps Pampanini cv. Sajabal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chemical Profiling, Antioxidant, Anticholinesterase, and Antiprotozoal Potentials of Artemisia copa Phil. (Asteraceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Extraction, isolation and identification of flavonoid from Chenopodium album aerial parts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. fcn.unp.edu.ar [fcn.unp.edu.ar]
• 15. Modern Chromatographic Methods for Determination Flavonoids | Al-Nahrain Journal of Science [anjs.edu.iq]
• 16. Jaceosidin: A Natural Flavone with Versatile Pharmacological and Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Protection against Doxorubicin-Related Cardiotoxicity by Jaceosidin Involves the Sirt1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Physicochemical Properties of Jaceidin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jaceidin is a naturally occurring O-methylated flavonol found in various plant species, including Chamomilla recutita (chamomile) and Centaurea jacea. As a member of the flavonoid class of polyphenolic compounds, Jaceidin has garnered significant interest within the scientific community for its potential therapeutic applications. This technical guide provides a comprehensive overview of the physicochemical properties of Jaceidin, detailed experimental protocols for their determination, and an exploration of the key signaling pathways it modulates. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development.

Physicochemical Properties of Jaceidin

A thorough understanding of the physicochemical properties of a compound is fundamental to its development as a therapeutic agent. These properties influence its solubility, absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation characteristics. The key physicochemical data for Jaceidin are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₈H₁₆O₈	[1]
Molecular Weight	360.31 g/mol	[1]
Melting Point	130 - 135 °C	[1]
Appearance	Yellow powder
Solubility	Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone. Practically insoluble in water.
pKa (predicted)	6.96 (strongest acidic)
LogP (predicted)	2.8

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical properties of Jaceidin. These protocols are based on established methods for the characterization of flavonoids.

Determination of Aqueous Solubility

The shake-flask method is a standard protocol for determining the aqueous solubility of a compound.

Materials:

• Jaceidin

• Distilled or deionized water

• pH meter

• Shaker water bath or orbital shaker

• Centrifuge

• High-performance liquid chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

Procedure:

• An excess amount of Jaceidin is added to a known volume of water in a sealed container.

• The suspension is agitated in a shaker water bath at a constant temperature (e.g., 25 °C or 37 °C) for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.

• After the incubation period, the suspension is centrifuged at a high speed to pellet the undissolved solid.

• An aliquot of the supernatant is carefully removed, ensuring no solid particles are transferred.

• The concentration of Jaceidin in the supernatant is quantified using a validated HPLC-UV method. A calibration curve is generated using standard solutions of Jaceidin of known concentrations.

• The aqueous solubility is reported in units such as mg/L or µg/mL.

Determination of pKa by Potentiometric Titration

Potentiometric titration is a precise method for determining the acid dissociation constant (pKa) of a substance.

Materials:

• Jaceidin

• Co-solvent (e.g., methanol or DMSO, due to the low aqueous solubility of Jaceidin)

• Standardized solutions of hydrochloric acid (HCl) and sodium hydroxide (NaOH)

• Potassium chloride (KCl) for maintaining constant ionic strength

• Calibrated pH meter with a suitable electrode

• Automatic titrator or manual titration setup

• Stirring plate and stir bar

Procedure:

• A known amount of Jaceidin is dissolved in a specific ratio of co-solvent and water.

• The solution is acidified to a low pH (e.g., pH 2) with the standardized HCl solution.

• The solution is then titrated with the standardized NaOH solution in small, precise increments.

• The pH of the solution is recorded after each addition of the titrant, allowing the system to equilibrate.

• The titration is continued until a high pH (e.g., pH 12) is reached.

• A titration curve is generated by plotting the pH versus the volume of titrant added.

• The pKa value(s) are determined from the inflection point(s) of the titration curve. The pH at the half-equivalence point corresponds to the pKa.

Signaling Pathways Modulated by Jaceidin

Jaceidin has been shown to modulate several critical intracellular signaling pathways, which are often dysregulated in various diseases, including cancer and inflammatory disorders. Understanding these interactions is crucial for elucidating its mechanism of action and identifying potential therapeutic targets. It is hypothesized that Jaceidin, like many other flavonoids, exerts its effects by inhibiting key protein kinases within these cascades.

ERK1/2 Signaling Pathway

The Extracellular signal-Regulated Kinase (ERK) 1/2 pathway is a key component of the Mitogen-Activated Protein Kinase (MAPK) signaling cascade, which regulates cell proliferation, differentiation, and survival.

Caption: Hypothesized inhibition of the ERK1/2 signaling pathway by Jaceidin.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation, immune responses, and cell survival. Its aberrant activation is implicated in many inflammatory diseases and cancers.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by Jaceidin.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a critical signaling cascade that governs cell growth, survival, and metabolism. Dysregulation of this pathway is a hallmark of many cancers.

Caption: Hypothesized inhibition of the PI3K/Akt signaling pathway by Jaceidin.

ATM-Chk1/2 Signaling Pathway

The Ataxia Telangiectasia Mutated (ATM) and Checkpoint kinases 1 and 2 (Chk1/2) pathway is a crucial component of the DNA damage response (DDR), orchestrating cell cycle arrest, DNA repair, and apoptosis.

Caption: Hypothesized modulation of the ATM-Chk1/2 DNA damage response pathway by Jaceidin.

Experimental Workflow for a Typical In Vitro Study

The following diagram outlines a general workflow for investigating the biological activity of Jaceidin in a laboratory setting.

Caption: General experimental workflow for in vitro evaluation of Jaceidin.

Conclusion

Jaceidin presents a promising scaffold for the development of novel therapeutic agents. Its well-defined physicochemical properties provide a solid foundation for formulation and drug delivery studies. Furthermore, its ability to modulate key signaling pathways involved in cell proliferation, inflammation, and DNA damage response highlights its potential in treating a range of complex diseases. The experimental protocols and pathway diagrams provided in this guide are intended to facilitate further research and development of Jaceidin and its analogues. Continued investigation into the precise molecular targets and mechanisms of action of Jaceidin will be crucial in realizing its full therapeutic potential.

References

• 1. Jaceosidin: A Natural Flavone with Versatile Pharmacological and Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Jaceidin's Mechanism of Action in Cancer Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jaceidin, a naturally occurring flavone found in several plant species of the genus Artemisia, has emerged as a promising candidate in cancer therapy.[1] Extensive preclinical research demonstrates its potent anti-cancer activities across a range of malignancies, including ovarian, endometrial, breast, glioblastoma, lung, and gastric cancers.[2][3][4][5][6][7] This technical guide provides an in-depth examination of the molecular mechanisms underpinning Jaceidin's effects on cancer cells. It details the compound's ability to induce apoptosis and cause cell cycle arrest by modulating key signaling pathways. This document summarizes quantitative data from various studies, outlines detailed experimental protocols for key assays, and provides visual representations of the described molecular interactions and experimental workflows to support further research and drug development efforts.

Core Mechanisms of Action

Jaceidin exerts its anti-cancer effects primarily through two interconnected mechanisms: the induction of programmed cell death (apoptosis) and the arrest of the cell cycle. These processes are orchestrated through the modulation of multiple intracellular signaling pathways.

Induction of Apoptosis

Jaceidin is a potent inducer of apoptosis in cancer cells, primarily through the intrinsic or mitochondrial pathway.[2][5] This is characterized by the disruption of the mitochondrial membrane potential, leading to the release of cytochrome c into the cytosol.[2][5] Cytosolic cytochrome c then activates a caspase cascade, beginning with the cleavage of caspase-9, which in turn activates executioner caspases like caspase-3.[2] Activated caspase-3 is responsible for the cleavage of key cellular proteins, such as poly (ADP-ribose) polymerase (PARP), ultimately leading to the dismantling of the cell.[2][4] The pro-apoptotic effects of Jaceidin are further supported by its ability to increase the ratio of the pro-apoptotic protein Bax to the anti-apoptotic protein Bcl-2.[4]

In some cancer cell lines, such as ras-transformed human breast epithelial cells and gastric cancer cells, the apoptotic effects of Jaceidin are linked to the generation of reactive oxygen species (ROS).[4][7][8] The accumulation of intracellular ROS can induce oxidative stress, which is a key trigger for the mitochondrial apoptotic pathway.[4]

Cell Cycle Arrest

Jaceidin has been shown to induce cell cycle arrest, primarily at the G2/M phase, in several cancer cell types, including endometrial, glioblastoma, and lung cancer cells.[3][5][6] This arrest prevents cancer cells from proceeding through mitosis, thereby inhibiting their proliferation. The G2/M arrest is often mediated by the modulation of the Cdc2-cyclin B1 complex.[3] Jaceidin can inactivate this complex by targeting the upstream regulators. For instance, in endometrial cancer cells, Jaceidin activates the ATM-Chk1/2 pathway, which leads to the phosphorylation and inactivation of Cdc25C.[3] Inactivated Cdc25C can no longer activate Cdc2, leading to G2/M arrest.[3]

In gastric cancer cells, Jaceidin has been observed to induce G0/G1 phase arrest.[8] This is achieved by up-regulating the expression of cell cycle inhibitors p21 and p27, and down-regulating the expression of proteins that promote cell cycle progression, such as CDK2, CDK4, CDK6, Cyclin D1, and Cyclin E.[8]

Key Signaling Pathways Modulated by Jaceidin

Jaceidin's ability to induce apoptosis and cell cycle arrest is a consequence of its influence on a complex network of signaling pathways that are often dysregulated in cancer.

• PI3K/Akt Pathway: Jaceidin has been shown to inhibit the PI3K/Akt signaling pathway in oral and gastric cancer cells.[7][9] This pathway is a critical regulator of cell survival, proliferation, and growth. By downregulating the phosphorylation of Akt, Jaceidin can suppress these pro-survival signals, thereby promoting apoptosis.[9]

• MAPK Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway, which includes ERK, JNK, and p38, is another key target of Jaceidin. In some contexts, such as ras-transformed breast cancer cells, Jaceidin inhibits the activation of ERK1/2, a component of a cell survival signaling pathway.[4] Conversely, in gastric cancer cells, Jaceidin treatment leads to the increased phosphorylation of JNK and p-38, which are often associated with stress-induced apoptosis.[7] The modulation of the MAPK pathway by Jaceidin appears to be cell-type specific.

• NF-κB Pathway: Jaceidin has been shown to modulate the NF-κB signaling pathway, a critical regulator of inflammation and cell survival.[10] In gastric cancer cells, Jaceidin treatment leads to an increase in the expression of IκB-α and a decrease in the expression of NF-κB, suggesting an inhibitory effect on this pro-survival pathway.[7]

• Wnt/β-catenin Pathway: In gastric cancer cells, Jaceidin has been found to inhibit cell migration by targeting the Wnt/β-catenin signaling pathway.[8] It achieves this by down-regulating the expression of Wnt-3a, p-GSK-3β, N-cadherin, and β-catenin, while up-regulating E-cadherin.[8]

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the effects of Jaceidin on cancer cells.

Cell Line	Assay	Concentration (µM)	Effect	Reference
Apoptosis Induction
CAOV-3 (Ovarian)	Flow Cytometry	Not specified	Increased apoptosis	[2]
MCF10A-ras (Breast)	Flow Cytometry	100	48.72% apoptotic cells (vs. 7.78% in control)	[4]
MCF-7 (Breast)	Flow Cytometry	10, 20, 40	Dose-dependent increase in early (7%, 17%) and late (36%, 40%) apoptosis	[11]
Cell Cycle Arrest
Hec1A (Endometrial)	Not specified	Not specified	G2/M phase arrest	[3]
U87 (Glioblastoma)	Not specified	Not specified	G2/M phase arrest	[5]
Osimertinib-resistant Lung Cancer Cells	Not specified	Not specified	G2/M phase arrest	[6]
AGS (Gastric)	Cell Cycle Assay	Not specified	G0/G1 phase arrest	[8]
In Vivo Efficacy
Ehrlich's Ascites Carcinoma (Mice)	Tumor Weight	Not specified	Reduction in tumor weight	[12]
Ehrlich's Ascites Carcinoma (Mice)	Mitotic Figures	Not specified	83.47% decrease in mitotic figures	[12]
Ehrlich's Ascites Carcinoma (Mice)	Tumor Giant Cells	Not specified	53.01% decrease in tumor giant cells	[12]
Ehrlich's Ascites Carcinoma (Mice)	MDA Levels	Not specified	72% decrease in MDA levels	[12]

Experimental Protocols

This section provides a detailed methodology for key experiments used to elucidate the mechanism of action of Jaceidin.

Cell Viability Assay (MTT Assay)

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

• Protocol:

  • Seed cancer cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of Jaceidin and a vehicle control (e.g., DMSO) for the desired time period (e.g., 24, 48, 72 hours).

  • After treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the control.

Apoptosis Analysis by Flow Cytometry (Annexin V/PI Staining)

• Principle: Annexin V is a protein that has a high affinity for phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

• Protocol:

  • Seed cells in a 6-well plate and treat with Jaceidin for the desired time.

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI.

  • Incubate the cells for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry within 1 hour. Live cells are Annexin V-negative and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V-positive and PI-positive.

Western Blot Analysis

• Principle: Western blotting is a technique used to detect specific proteins in a sample of tissue homogenate or extract. It uses gel electrophoresis to separate native proteins by 3-D structure or denatured proteins by the length of the polypeptide. The proteins are then transferred to a membrane (typically nitrocellulose or PVDF), where they are stained with antibodies specific to the target protein.

• Protocol:

  • Treat cells with Jaceidin and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA protein assay.

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against the target proteins (e.g., Bcl-2, Bax, Caspase-3, PARP, p-Akt, Akt, etc.) overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations of Signaling Pathways and Workflows

The following diagrams illustrate the key signaling pathways modulated by Jaceidin and a general experimental workflow for its investigation.

Caption: Jaceidin-induced apoptosis via the mitochondrial pathway.

Caption: Jaceidin-induced G2/M cell cycle arrest pathway.

Caption: Inhibition of the PI3K/Akt survival pathway by Jaceidin.

Caption: General experimental workflow for investigating Jaceidin.

References

• 1. Jaceosidin | C17H14O7 | CID 5379096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Jaceosidin Induces Apoptosis in Human Ovary Cancer Cells through Mitochondrial Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Jaceosidin, isolated from dietary mugwort (Artemisia princeps), induces G2/M cell cycle arrest by inactivating cdc25C-cdc2 via ATM-Chk1/2 activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Jaceosidin induces apoptosis in ras-transformed human breast epithelial cells through generation of reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Jaceosidin Induces Apoptosis in U87 Glioblastoma Cells through G2/M Phase Arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Jaceosidin overcomes osimertinib resistance in lung cancer by inducing G2/M cycle arrest through targeting DDB1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Jaceosidin induces apoptosis and inhibits migration in AGS gastric cancer cells by regulating ROS-mediated signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Jaceosidin induces apoptosis and inhibits migration in AGS gastric cancer cells by regulating ROS-mediated signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Flavonoid Jaceosidin from Artemisia princeps Induces Apoptotic Cell Death and Inhibits the Akt Pathway in Oral Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Apoptotic effect of jaceosidin on MCF-7 human breast cancer cells through modulation of ERK and p38 MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Jaceidin Flavonoid Isolated from Chiliadenus montanus Attenuates Tumor Progression in Mice via VEGF Inhibition: In Vivo and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]

Jaceidin's Anti-Inflammatory Signaling Pathways: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the anti-inflammatory signaling pathways modulated by Jaceidin, a naturally occurring flavone.[1][2] This document is intended for researchers, scientists, and drug development professionals actively engaged in the discovery and development of novel anti-inflammatory therapeutics. Jaceidin has demonstrated significant potential in mitigating inflammatory responses through its influence on key cellular signaling cascades, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. This guide summarizes the quantitative data, details the experimental methodologies for key assays, and provides visual representations of the signaling pathways to facilitate a comprehensive understanding of Jaceidin's mechanism of action.

Executive Summary

Inflammation is a complex biological response implicated in a wide array of pathologies. The discovery of natural compounds with potent anti-inflammatory properties offers promising avenues for therapeutic intervention. Jaceidin, a flavone isolated from several plant species including Artemisia princeps, has emerged as a compound of interest due to its demonstrated ability to suppress the production of pro-inflammatory mediators.[2][3] This is achieved primarily through the inhibition of the NF-κB and MAPK signaling pathways, which are central regulators of the inflammatory response. This guide will dissect the molecular mechanisms underlying Jaceidin's anti-inflammatory effects, providing a foundational resource for further research and development.

Quantitative Data on Jaceidin's Anti-Inflammatory Activity

The following tables summarize the key quantitative data from various in vitro and in vivo studies, highlighting the efficacy of Jaceidin in inhibiting inflammatory markers.

Table 1: In Vitro Inhibition of Inflammatory Mediators by Jaceidin

Target	Cell Line	Stimulant	Jaceidin Concentration	Inhibition	IC50 Value	Reference
Nitric Oxide (NO)	RAW 264.7 Macrophages	LPS	5-40 µM	Concentration-dependent	-	[2]
Nitric Oxide (NO)	BV-2 Microglia	-	-	-	27 ± 0.4 µM	[1]
iNOS Expression	RAW 264.7 Macrophages	LPS	5-40 µM	Significant Suppression	-	[2]
COX-2 Expression	BV-2 Microglia	LPS	10 µM, 20 µM	Significant Reduction	-	[4]
TNF-α Production	RAW 264.7 Macrophages	LPS	Not Specified	Suppression	-
IL-6 Production	RAW 264.7 Macrophages	LPS	Not Specified	Suppression	-
IL-1β Production	RAW 264.7 Macrophages	LPS	Not Specified	Suppression	-

Table 2: In Vivo Anti-Inflammatory Effects of Jaceidin

Animal Model	Condition	Jaceidin Dosage	Outcome	Reference
Mouse	Spinal Cord Injury	20 mg/kg (i.p.)	Reduced microglial activation and tissue damage	[4]
Mouse	Carrageenan-induced paw edema	Not Specified	Reduced paw edema	[5]
Mouse	Ehrlich's ascites carcinoma	Not Specified	Decreased tumor weight and VEGF levels	[6]

Core Anti-Inflammatory Signaling Pathways

Jaceidin exerts its anti-inflammatory effects by modulating several key signaling pathways. The following sections detail these pathways and are accompanied by visual diagrams generated using the DOT language.

NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response, responsible for the transcription of numerous pro-inflammatory genes. In a resting state, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Upon stimulation by inflammatory signals such as Lipopolysaccharide (LPS), IκBα is phosphorylated and subsequently degraded, allowing NF-κB to translocate to the nucleus and initiate gene transcription.

Jaceidin has been shown to inhibit NF-κB activation by preventing the phosphorylation and degradation of IκBα. This action effectively blocks the nuclear translocation of NF-κB, thereby suppressing the expression of downstream target genes, including those encoding for iNOS, COX-2, TNF-α, IL-6, and IL-1β.

Jaceidin inhibits the NF-κB signaling pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling cascade involved in inflammation. It comprises a series of protein kinases that phosphorylate and activate one another, ultimately leading to the activation of transcription factors that regulate the expression of inflammatory genes. The three major MAPK subfamilies are extracellular signal-regulated kinases (ERKs), c-Jun N-terminal kinases (JNKs), and p38 MAPKs.

Jaceidin has been observed to suppress the activation of the MAPK pathway by inhibiting the phosphorylation of ERK, JNK, and p38. This inhibition leads to a downstream reduction in the activation of transcription factors like AP-1, which in turn decreases the expression of pro-inflammatory mediators.

Jaceidin inhibits the MAPK signaling pathway.

JAK-STAT Signaling Pathway

The Janus kinase (JAK)-signal transducer and activator of transcription (STAT) pathway is crucial for signaling initiated by a wide range of cytokines and growth factors, playing a significant role in immunity and inflammation. Upon cytokine binding to its receptor, associated JAKs are activated, leading to the phosphorylation of STAT proteins. These phosphorylated STATs then dimerize, translocate to the nucleus, and regulate the transcription of target genes.

While direct studies on Jaceidin's effect on the JAK-STAT pathway are limited, flavonoids, in general, have been shown to modulate this pathway. It is plausible that Jaceidin may interfere with JAK-STAT signaling, thereby contributing to its overall anti-inflammatory profile. This could occur through the inhibition of JAK phosphorylation or by preventing STAT activation and nuclear translocation.

Potential inhibition of the JAK-STAT pathway by Jaceidin.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature on Jaceidin's anti-inflammatory effects.

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of Jaceidin (e.g., 5, 10, 20, 40 µM) for 1-2 hours, followed by stimulation with Lipopolysaccharide (LPS) (e.g., 1 µg/mL) for a specified duration depending on the assay.

Nitric Oxide (NO) Production Assay (Griess Assay)

• Seed RAW 264.7 cells in a 96-well plate at a density of 1.5 x 10^5 cells/mL and incubate for 24 hours.[7]

• Pre-treat the cells with Jaceidin for 2 hours.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.[7]

• Collect 100 µL of the cell culture supernatant.

• Mix the supernatant with 100 µL of Griess reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid).[7]

• Incubate the mixture at room temperature for 10 minutes.[7]

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite concentration based on a standard curve generated with sodium nitrite.

Western Blot Analysis for Protein Expression and Phosphorylation

• Seed RAW 264.7 cells in 6-well plates and grow to 80-90% confluency.

• Pre-treat with Jaceidin and stimulate with LPS as described above.

• Lyse the cells with RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay kit.

• Separate equal amounts of protein (e.g., 20-30 µg) on a 10-12% SDS-PAGE gel.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against iNOS, COX-2, p-IκBα, IκBα, p-ERK, ERK, p-JNK, JNK, p-p38, p38, and β-actin overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

RNA Isolation and Quantitative Real-Time PCR (qRT-PCR)

• Treat cells as described in the cell culture and treatment protocol.

• Isolate total RNA from the cells using a TRIzol-based method or a commercial RNA isolation kit.

• Synthesize complementary DNA (cDNA) from the total RNA using a reverse transcription kit.

• Perform qRT-PCR using a SYBR Green-based master mix and specific primers for iNOS, COX-2, TNF-α, IL-6, IL-1β, and a housekeeping gene (e.g., GAPDH or β-actin).

• The relative gene expression is calculated using the 2^-ΔΔCt method.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification

• Collect the cell culture supernatant after treatment with Jaceidin and LPS.

• Quantify the levels of TNF-α, IL-6, and IL-1β in the supernatant using commercially available ELISA kits according to the manufacturer's instructions.

• Briefly, coat a 96-well plate with a capture antibody.

• Add the cell culture supernatants and standards to the wells.

• Add a detection antibody, followed by a streptavidin-HRP conjugate.

• Add a substrate solution to develop the color.

• Stop the reaction and measure the absorbance at 450 nm.

• Calculate the cytokine concentrations based on the standard curve.

Conclusion

Jaceidin demonstrates significant anti-inflammatory properties by effectively targeting the NF-κB and MAPK signaling pathways. Its ability to inhibit the production of a wide range of pro-inflammatory mediators, including nitric oxide, iNOS, COX-2, and various cytokines, underscores its potential as a lead compound for the development of novel anti-inflammatory drugs. Further investigation into its effects on the JAK-STAT pathway and its in vivo efficacy and safety profile is warranted to fully elucidate its therapeutic potential. This technical guide provides a comprehensive overview of the current understanding of Jaceidin's anti-inflammatory mechanisms, offering a valuable resource for the scientific community.

References

• 1. Frontiers | Pharmacological Effects of Polyphenol Phytochemicals on the JAK-STAT Signaling Pathway [frontiersin.org]
• 2. Mechanistic Study of Jaceosidin in Regulating Secondary Inflammation After Spinal Cord Injury in Mouse by Inhibiting PKM2 Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Optimized incubation regime for nitric oxide measurements in murine macrophages using the Griess assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. RNA extraction and quantitative PCR to assay inflammatory gene expression [protocols.io]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]

Jaceidin's Antioxidant Activity: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the antioxidant properties of Jaceidin, a natural flavone found in several plants, including those of the Artemisia genus. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of Jaceidin as an antioxidant.

Executive Summary

Jaceidin has demonstrated notable antioxidant activity in various in vitro and in vivo studies. Its mechanisms of action include direct radical scavenging and modulation of cellular signaling pathways involved in the oxidative stress response, such as the NF-κB pathway. Evidence also suggests a potential role in enhancing the endogenous antioxidant defense system. This guide summarizes the available quantitative data, details the experimental protocols for key antioxidant assays, and visualizes the relevant biological pathways and experimental workflows.

In Vitro Antioxidant Activity of Jaceidin

Jaceidin's ability to counteract oxidative stress has been evaluated using a range of in vitro assays. The following table summarizes the available quantitative data on its antioxidant efficacy.

Assay Type	Target	Jaceidin Concentration	Result	Citation
TBARS	Cu²⁺-mediated LDL oxidation	10.2 µM	IC₅₀	[1]
DPPH Radical Scavenging	DPPH radical	100 µM	Scavenging activity observed	[1][2]
Cellular ROS Inhibition	Intracellular ROS in LPS-induced RAW264.7 macrophages	5-40 µM	Inhibition of ROS generation	[1]

Note: While DPPH radical scavenging activity has been reported, a specific IC₅₀ value for pure Jaceidin is not consistently available in the reviewed literature. Further studies are required to quantify its potency in DPPH, ABTS, FRAP, and ORAC assays.

In Vivo Antioxidant Activity

In vivo studies in animal models have provided evidence for Jaceidin's antioxidant effects at a systemic level.

Animal Model	Condition	Treatment	Key Findings	Citation
db/db diabetic mice	Type 2 Diabetes	Oral Jaceidin supplementation for 8 weeks	Increased the expression and activity of Cu/Zn-Superoxide Dismutase (SOD) in the kidneys, enhancing the antioxidant defense system.

These findings suggest that Jaceidin can bolster the body's natural antioxidant defenses, offering a potential therapeutic avenue for conditions associated with oxidative stress.

Signaling Pathways Modulated by Jaceidin

Jaceidin's antioxidant effects are not solely based on direct radical scavenging but also involve the modulation of key cellular signaling pathways that regulate inflammatory and antioxidant responses.

NF-κB Signaling Pathway

Jaceidin has been shown to inhibit the NF-κB signaling pathway.[1] Oxidative stress is a known activator of NF-κB, which in turn upregulates the expression of pro-inflammatory genes and enzymes like inducible nitric oxide synthase (iNOS). By inhibiting NF-κB, Jaceidin can mitigate the downstream inflammatory effects of oxidative stress.

Jaceidin's inhibition of the NF-κB signaling pathway.

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the endogenous antioxidant response. While direct evidence for Jaceidin's activation of the Nrf2 pathway is still emerging, many flavonoids are known to be potent activators. Activation of Nrf2 leads to the transcription of a suite of antioxidant and cytoprotective genes. The observed increase in Cu/Zn-SOD in vivo suggests a potential role for Jaceidin in modulating this pathway.

Potential activation of the Nrf2 pathway by Jaceidin.

Experimental Protocols

Detailed methodologies for the key antioxidant assays cited in this guide are provided below for reproducibility and further research.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, thus neutralizing it.

Workflow for the DPPH radical scavenging assay.

Protocol:

• Prepare a 0.1 mM solution of DPPH in methanol.

• Prepare serial dilutions of Jaceidin and a positive control (e.g., ascorbic acid) in a suitable solvent.

• In a 96-well plate, add a specific volume of the Jaceidin or control solutions to the wells.

• Add an equal volume of the DPPH solution to each well to initiate the reaction.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the sample with the DPPH solution.

• The IC₅₀ value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of Jaceidin.

Thiobarbituric Acid Reactive Substances (TBARS) Assay for LDL Oxidation

This assay measures lipid peroxidation by quantifying malondialdehyde (MDA), a breakdown product of lipid peroxides, which reacts with thiobarbituric acid (TBA) to form a colored adduct.

Workflow for the TBARS assay of LDL oxidation.

Protocol:

• Dialyze human LDL against phosphate-buffered saline (PBS) to remove EDTA.

• Incubate the LDL solution with various concentrations of Jaceidin for a short period.

• Induce lipid peroxidation by adding a solution of copper sulfate (e.g., 5 µM final concentration).

• Incubate the mixture at 37°C for 2-4 hours.

• Stop the reaction by adding a solution of trichloroacetic acid (TCA) and thiobarbituric acid (TBA).

• Heat the samples at 95-100°C for 15-60 minutes to allow the formation of the MDA-TBA adduct.

• Cool the samples and centrifuge to pellet any precipitate.

• Measure the absorbance of the supernatant at 532 nm.

• Quantify the amount of MDA formed using a standard curve of MDA.

• Calculate the percentage inhibition of LDL oxidation by Jaceidin at different concentrations to determine the IC₅₀ value.[3][4][5][6]

Cellular Reactive Oxygen Species (ROS) Inhibition Assay using DCFH-DA

This cell-based assay measures the ability of a compound to reduce intracellular ROS levels. The non-fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) is oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

Workflow for the cellular ROS inhibition assay.

Protocol:

• Seed adherent cells, such as RAW264.7 macrophages, in a 96-well black, clear-bottom plate and culture until they reach confluence.

• Pre-treat the cells with various concentrations of Jaceidin for a specified period (e.g., 2 hours).

• Induce oxidative stress by adding an agent like lipopolysaccharide (LPS) or hydrogen peroxide (H₂O₂) and incubate for an appropriate time.

• Wash the cells with PBS and then load them with a solution of DCFH-DA in a serum-free medium.

• Incubate the cells in the dark to allow for the de-esterification of DCFH-DA to DCFH.

• Wash the cells again to remove the excess probe.

• Measure the fluorescence intensity using a fluorescence plate reader with excitation and emission wavelengths of approximately 485 nm and 530 nm, respectively.

• The reduction in fluorescence intensity in Jaceidin-treated cells compared to the control (LPS/H₂O₂ alone) indicates the inhibition of intracellular ROS.[7][8][9][10][11]

Conclusion and Future Directions

Jaceidin exhibits promising antioxidant properties through both direct radical scavenging and modulation of cellular signaling pathways. The available data underscore its potential as a therapeutic agent for conditions associated with oxidative stress. However, further research is warranted to fully elucidate its antioxidant profile. Specifically, quantitative determination of its efficacy in standardized assays such as DPPH, ABTS, FRAP, and ORAC is needed. Furthermore, more in-depth studies are required to confirm the direct activation of the Nrf2 pathway by Jaceidin and to explore its full range of in vivo antioxidant effects. Such investigations will be crucial in advancing the development of Jaceidin for clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thiobarbituric acid reactive substances (TBARS) Assay [protocols.io]
• 5. Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. ROS Detection with DCFH-DA Staining: Measuring Total ROS in Colorectal Cancer Cell Lines [jove.com]
• 8. doc.abcam.com [doc.abcam.com]
• 9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 10. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bioquochem.com [bioquochem.com]

Neuroprotective Effects of Jaceidin: An In Vitro Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jaceidin, a flavone found in several medicinal plants, has garnered scientific interest for its potential therapeutic properties, including anti-inflammatory, antioxidant, and anti-cancer effects. While direct and extensive in vitro research on its specific neuroprotective capabilities remains nascent, this technical guide synthesizes the available data on Jaceidin's biological activity in neuronal cell lines and extrapolates potential neuroprotective mechanisms based on the well-established actions of related flavonoids. This document provides a framework for future research by outlining relevant experimental protocols and potential signaling pathways for investigation.

Introduction

Neurodegenerative diseases are characterized by the progressive loss of structure and function of neurons. Oxidative stress, neuroinflammation, and apoptosis are key pathological mechanisms contributing to neuronal cell death. Flavonoids, a class of polyphenolic compounds, are known to possess potent antioxidant and anti-inflammatory properties, making them promising candidates for neuroprotective drug development. Jaceidin, or 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-methoxy-4H-chromen-4-one, is a flavonoid that has demonstrated significant biological activity in various in vitro models. This guide explores its potential neuroprotective effects based on current, albeit limited, direct evidence and the broader understanding of flavonoid pharmacology.

Quantitative Data on the Bioactivity of Jaceidin

Direct quantitative data on the neuroprotective effects of Jaceidin against specific neurotoxins are not extensively available in the current body of scientific literature. However, studies on its effects on neuronal and other cell types provide valuable insights into its potential dose-dependent activities and cytotoxic profile.

Cell Line	Treatment	Endpoint	Concentration	Result	Reference
SH-SY5Y (Human Neuroblastoma)	Jaceidin (in combination with Cisplatin)	IC50	160 µM	Determined as the half-maximal inhibitory concentration for the combination treatment.	[1]
SH-SY5Y (Human Neuroblastoma)	Jaceidin + Cisplatin	Oxidative Stress Markers	160 µM	Increased Lipid Peroxidation (LPO) and Catalase (CAT) levels; Decreased Superoxide Dismutase (SOD) activity.	[1]

Note: The data from the SH-SY5Y cell line study reflect the combined effects with cisplatin, aimed at evaluating anticancer properties, and may not be directly indicative of Jaceidin's standalone neuroprotective potential against a neurotoxic insult. Further studies are required to elucidate these specific effects.

Proposed Neuroprotective Mechanisms and Signaling Pathways

Based on the known biological activities of Jaceidin and other flavonoids, several signaling pathways are hypothesized to be involved in its potential neuroprotective effects.

Antioxidant and Anti-inflammatory Pathways

Jaceidin is known to possess antioxidant and anti-inflammatory properties, which are crucial for neuroprotection. Key signaling pathways likely modulated by Jaceidin include:

• NF-κB Signaling: Jaceidin may inhibit the activation of Nuclear Factor-kappa B (NF-κB), a key regulator of inflammation. By preventing the translocation of NF-κB to the nucleus, Jaceidin could suppress the expression of pro-inflammatory cytokines and enzymes such as iNOS and COX-2.

• MAPK Signaling: The Mitogen-Activated Protein Kinase (MAPK) pathways, including ERK, JNK, and p38, are critical in regulating cellular responses to stress. Jaceidin may modulate these pathways to reduce oxidative stress and apoptosis.

Caption: Putative antioxidant and anti-inflammatory pathways of Jaceidin.

Pro-Survival Signaling Pathways

Flavonoids are known to activate pro-survival signaling cascades in neuronal cells. Jaceidin may exert neuroprotective effects through pathways such as:

• PI3K/Akt Signaling: The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a key regulator of cell survival and proliferation. Activation of this pathway by Jaceidin could lead to the inhibition of apoptotic proteins and the promotion of neuronal survival.

Caption: Hypothesized activation of the PI3K/Akt survival pathway by Jaceidin.

Experimental Protocols for Investigating Neuroprotective Effects

To rigorously assess the neuroprotective effects of Jaceidin in vitro, a series of well-defined experimental protocols are necessary. The following outlines a general workflow and specific methodologies.

General Experimental Workflow

Caption: A standardized workflow for assessing Jaceidin's neuroprotective effects.

Detailed Methodologies

4.2.1. Cell Culture and Differentiation

• Cell Lines: Human neuroblastoma SH-SY5Y or rat pheochromocytoma PC12 cells are commonly used models.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Differentiation (Optional but Recommended): For a more neuron-like phenotype, SH-SY5Y cells can be differentiated with retinoic acid (10 µM) for 5-7 days. PC12 cells can be differentiated with Nerve Growth Factor (NGF; 50-100 ng/mL) for 7-10 days.

4.2.2. Induction of Neurotoxicity

• Oxidative Stress: Hydrogen peroxide (H₂O₂) at concentrations ranging from 100-500 µM for 24 hours.

• Excitotoxicity: Glutamate at concentrations ranging from 5-20 mM for 24 hours.

• Amyloid-beta Toxicity: Aggregated Aβ₂₅₋₃₅ or Aβ₁₋₄₂ peptides at concentrations of 10-25 µM for 24-48 hours.

4.2.3. Assessment of Cell Viability

• MTT Assay: Measures mitochondrial reductase activity. Cells are incubated with 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (0.5 mg/mL) for 2-4 hours. The resulting formazan crystals are solubilized with DMSO, and absorbance is read at 570 nm.

• LDH Assay: Measures lactate dehydrogenase (LDH) release into the culture medium, an indicator of cell membrane damage. The assay is performed using a commercially available kit according to the manufacturer's instructions.

4.2.4. Measurement of Oxidative Stress

• Intracellular ROS: Cells are incubated with 2',7'-dichlorofluorescin diacetate (DCFH-DA) (10-20 µM) for 30 minutes. The fluorescence intensity, which is proportional to the amount of ROS, is measured using a fluorescence microplate reader or flow cytometer.

• Antioxidant Enzyme Activity: The activities of superoxide dismutase (SOD) and glutathione peroxidase (GPx) in cell lysates can be measured using commercially available colorimetric assay kits.

4.2.5. Detection of Apoptosis

• Annexin V/Propidium Iodide (PI) Staining: Differentiated cells are stained with Annexin V-FITC and PI according to the manufacturer's protocol and analyzed by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

• Caspase Activity Assay: The activity of key executioner caspases, such as caspase-3, can be measured in cell lysates using a colorimetric or fluorometric assay kit that utilizes a specific caspase substrate.

4.2.6. Western Blot Analysis

• Protein Extraction and Quantification: Cells are lysed, and protein concentration is determined using a BCA assay.

• Electrophoresis and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: Membranes are blocked and incubated with primary antibodies against proteins of interest (e.g., p-Akt, Akt, p-NF-κB, NF-κB, Bcl-2, Bax, cleaved caspase-3) followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion and Future Directions

While direct evidence for the neuroprotective effects of Jaceidin in vitro is currently limited, its known antioxidant and anti-inflammatory properties, coupled with the established neuroprotective mechanisms of flavonoids, provide a strong rationale for further investigation. The experimental framework outlined in this guide offers a comprehensive approach to systematically evaluate the neuroprotective potential of Jaceidin. Future research should focus on:

• Determining the efficacy of Jaceidin against a panel of neurotoxins in well-characterized neuronal cell models.

• Elucidating the specific signaling pathways modulated by Jaceidin in the context of neuroprotection.

• Identifying the optimal therapeutic window and potential synergistic effects with other compounds.

A thorough in vitro characterization of Jaceidin's neuroprotective effects is a critical first step in assessing its potential as a novel therapeutic agent for neurodegenerative diseases.

References

• 1. researchgate.net [researchgate.net]

Jaceidin: A Technical Guide to its Discovery, Historical Background, and Biological Activities

Abstract

Jaceidin, a naturally occurring O-methylated flavonol, has garnered significant interest within the scientific community for its diverse pharmacological properties. This technical guide provides a comprehensive overview of the discovery and historical background of Jaceidin, detailing its natural sources, initial isolation, and chemical synthesis. The core of this document focuses on its biological activities, presenting quantitative data on its anti-inflammatory, anticancer, and antibacterial effects. Detailed experimental protocols for key assays are provided to enable reproducibility and further investigation. Furthermore, this guide includes visualizations of the signaling pathways modulated by Jaceidin, offering insights into its mechanism of action for researchers, scientists, and drug development professionals.

Discovery and Historical Background

Jaceidin (4′,5,7-Trihydroxy-3,3′,6-trimethoxyflavone) was first identified as a natural product isolated from various plant species. Its discovery is rooted in the exploration of traditional medicinal plants for bioactive compounds.

Natural Sources and Isolation

Jaceidin has been isolated from a variety of botanical sources, including:

• Centaurea jacea (Brown Knapweed): This was one of the initial plant species from which Jaceidin was identified. Bioassay-guided fractionation of extracts from Centaurea jacea led to the isolation of Jaceidin among other flavonoids.[1][2]

• Chamomilla recutita (German Chamomile): Known for its traditional medicinal uses, German Chamomile has also been identified as a natural source of Jaceidin.

• Artemisia californica (California Sagebrush): Extracts from this plant have shown biological activity, leading to the isolation and identification of Jaceidin.

• Bidens pilosa: This plant is another documented source of Jaceidin.

• Chiliadenus montanus: Phytochemical studies of this plant have also resulted in the isolation of Jaceidin.

The isolation of Jaceidin typically involves the extraction of plant material with organic solvents such as methanol, followed by solvent-solvent partitioning and chromatographic techniques like column chromatography and preparative thin-layer chromatography to purify the compound.[2]

First Chemical Synthesis

The first total synthesis of Jaceidin was reported in 1968 by Fukui and his colleagues. Their work provided a definitive structural confirmation of the natural product and made the compound available for further biological investigation. The synthesis involved a multi-step process, providing a foundational methodology for creating Jaceidin and its analogs in the laboratory.

Biological Activities and Quantitative Data

Jaceidin exhibits a range of biological activities, including anti-inflammatory, anticancer, and antibacterial effects. The following tables summarize the available quantitative data for Jaceidin and the closely related flavone, Jaceosidin, which serves as a valuable reference due to its structural similarity and more extensive characterization in some assays.

Anti-inflammatory Activity

Compound	Assay	Cell Line/Model	IC50 / Effect	Reference
Jaceosidin	Nitric Oxide (NO) Production Inhibition	Microglia	27 ± 0.4 µM
Jaceosidin	LDL Oxidation Inhibition (TBARS assay)	N/A	10.2 µM

Anticancer Activity

Compound	Assay	Cell Line	IC50	Reference
Jaceosidin	Cell Proliferation (MTT Assay)	HSC-3 (Oral Squamous Carcinoma)	82.1 µM
Jaceosidin	Cell Proliferation (MTT Assay)	Ca9.22 (Oral Squamous Carcinoma)	97.5 µM
Jaceosidin	Cell Proliferation (MTT Assay)	T24 (Bladder Cancer)	Dose-dependent decrease	[3]
Jaceosidin	Cell Proliferation (MTT Assay)	AGS (Gastric Cancer)	Dose-dependent decrease	[4][5]

Antibacterial Activity

Currently, specific Minimum Inhibitory Concentration (MIC) values for Jaceidin against various bacterial strains are not extensively reported in the available literature. However, initial screenings have indicated its potential as an antibacterial agent. Further research is required to quantify its spectrum of activity.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the investigation of Jaceidin and Jaceosidin's biological activities.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cancer cells (e.g., HSC-3, Ca9.22, T24, AGS) in 96-well plates at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of Jaceidin or Jaceosidin for 24, 48, or 72 hours. A vehicle control (e.g., DMSO) should be included.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the vehicle-treated control. The IC50 value is determined by plotting the percentage of cell viability against the concentration of the compound.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

• Cell Treatment: Seed cells in 6-well plates and treat with the desired concentrations of Jaceidin for the indicated time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.[6][7][8]

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.[6][7][8]

Cell Cycle Analysis (Propidium Iodide Staining)

• Cell Treatment and Harvesting: Treat cells with Jaceidin as described for the apoptosis assay and harvest.

• Fixation: Fix the cells in ice-cold 70% ethanol overnight at -20°C.[9]

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide and RNase A. Incubate in the dark for 30 minutes.[9][10]

• Flow Cytometry: Analyze the DNA content of the cells by flow cytometry. The distribution of cells in G0/G1, S, and G2/M phases of the cell cycle is determined based on the fluorescence intensity of PI.[9][10][11][12]

Western Blot Analysis for Signaling Pathway Proteins (STAT3, Akt, etc.)

• Protein Extraction: Treat cells with Jaceidin, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA and then incubate with primary antibodies against target proteins (e.g., phospho-STAT3, total STAT3, phospho-Akt, total Akt, GAPDH).

• Secondary Antibody and Detection: Incubate with HRP-conjugated secondary antibodies and detect the protein bands using an enhanced chemiluminescence (ECL) detection system.[13][14]

Signaling Pathways and Mechanisms of Action

Jaceidin and its analogs are believed to exert their biological effects by modulating several key signaling pathways involved in cell proliferation, inflammation, and survival.

Inhibition of Pro-inflammatory Pathways

Jaceidin is postulated to inhibit pro-inflammatory responses by downregulating the NF-κB signaling pathway. This involves preventing the phosphorylation and subsequent degradation of IκBα, which in turn sequesters NF-κB in the cytoplasm, preventing its translocation to the nucleus and the transcription of pro-inflammatory genes.

Jaceidin's proposed inhibition of the NF-κB signaling pathway.

Induction of Apoptosis and Cell Cycle Arrest in Cancer Cells

In cancer cells, Jaceidin is thought to induce apoptosis and cause cell cycle arrest, primarily at the G2/M or G0/G1 phase.[3][5] This is potentially mediated through the modulation of the Akt and STAT3 signaling pathways, which are critical for cell survival and proliferation. By inhibiting the phosphorylation of Akt and STAT3, Jaceidin can lead to the downregulation of anti-apoptotic proteins (like Bcl-2) and the upregulation of pro-apoptotic proteins (like Bax), ultimately triggering programmed cell death.

Proposed mechanism of Jaceidin-induced apoptosis via Akt pathway inhibition.

Anti-angiogenic Effects via VEGFR Inhibition

Jaceidin has been identified as a potential inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR), a key player in angiogenesis. By blocking the VEGFR signaling cascade, Jaceidin may inhibit the formation of new blood vessels, which is crucial for tumor growth and metastasis.

General experimental workflow for the discovery and characterization of Jaceidin.

Conclusion

Jaceidin is a promising natural flavonoid with a multifaceted pharmacological profile. Its discovery through the investigation of traditional medicinal plants has paved the way for detailed studies into its anti-inflammatory, anticancer, and antibacterial properties. While significant research has been conducted on the closely related compound Jaceosidin, providing valuable insights into potential mechanisms of action, further quantitative studies on Jaceidin itself are warranted. The detailed experimental protocols and pathway diagrams presented in this guide are intended to facilitate future research and development of Jaceidin as a potential therapeutic agent. Continued investigation into its specific molecular targets and in vivo efficacy will be crucial in realizing its full clinical potential.

References

• 1. Bioactivity-guided isolation of antiproliferative compounds from Centaurea jacea L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2024.sci-hub.box [2024.sci-hub.box]
• 3. researchgate.net [researchgate.net]
• 4. Jaceosidin induces apoptosis and inhibits migration in AGS gastric cancer cells by regulating ROS-mediated signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Jaceosidin induces apoptosis and inhibits migration in AGS gastric cancer cells by regulating ROS-mediated signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 7. [PDF] Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. | Semantic Scholar [semanticscholar.org]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 10. Flow cytometry with PI staining | Abcam [abcam.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

In Silico Prediction of Jaceidin Targets: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jaceidin, a naturally occurring O-methylated flavone, has demonstrated a wide spectrum of pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer effects. Understanding the molecular targets of Jaceidin is crucial for elucidating its mechanisms of action and for the development of novel therapeutics. This technical guide provides a comprehensive overview of an in silico workflow designed to predict and validate the protein targets of Jaceidin. The guide details methodologies for computational approaches such as reverse docking and network pharmacology, presents predicted targets in structured tables, illustrates relevant signaling pathways and experimental workflows using Graphviz diagrams, and provides detailed protocols for experimental validation.

Introduction

Jaceidin is a flavone found in several medicinal plants, including those of the Artemisia genus. Preclinical studies have highlighted its potential in modulating key signaling pathways implicated in various diseases.[1][2] Specifically, Jaceidin has been shown to influence the ERK1/2, NF-κB, PI3K/Akt, and ATM-Chk1/2 signaling cascades.[1][2] Furthermore, Vascular Endothelial Growth Factor Receptor (VEGFR) has been identified as a potential direct target, suggesting a role for Jaceidin in angiogenesis.[3][4] The pleiotropic nature of Jaceidin's bioactivity suggests that it likely interacts with multiple molecular targets. In silico approaches offer a powerful and efficient means to hypothesize these targets, thereby guiding subsequent experimental validation and accelerating the drug discovery process.

This guide outlines a systematic in silico approach to predict the targets of Jaceidin, integrating data from multiple computational tools and databases. The workflow is designed to provide a list of high-confidence putative targets, which can then be validated through rigorous experimental assays.

In Silico Target Prediction Workflow

The prediction of Jaceidin's molecular targets can be systematically approached using a multi-step computational workflow. This workflow, depicted below, integrates ligand-based and structure-based methods to generate a robust list of potential protein interactions.

References

• 1. Characterization of a Flavonoid 3’/5’/7-O-Methyltransferase from Citrus reticulata and Evaluation of the In Vitro Cytotoxicity of Its Methylated Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. jocpr.com [jocpr.com]
• 4. Drug Screening of Flavonoids as Potential VEGF Inhibitors Through Computational Docking and Cell Models - PubMed [pubmed.ncbi.nlm.nih.gov]

Jaceidin's Interaction with Cellular Membranes: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jaceidin, a flavone found in several plant species, has garnered significant interest for its diverse pharmacological activities, including its potent anti-cancer properties. A critical aspect of its mechanism of action lies in its interaction with cellular membranes. This interaction is not merely a passive partitioning but a dynamic process that can modulate membrane biophysical properties, influence the activity of membrane-associated proteins, and trigger downstream signaling cascades. This technical guide provides an in-depth exploration of the interaction between jaceidin and cellular membranes, summarizing the current understanding, detailing relevant experimental protocols, and visualizing key signaling pathways. While specific quantitative data for jaceidin's direct membrane interactions are limited in the current literature, this guide leverages data from structurally similar flavonoids to provide illustrative examples and a framework for future research.

Core Concepts: Flavonoid-Membrane Interactions

Flavonoids, the class of polyphenolic compounds to which jaceidin belongs, are known to interact with lipid bilayers through various mechanisms. These interactions are influenced by the flavonoid's structure, including the number and position of hydroxyl groups, and the composition of the membrane itself.[1] The primary modes of interaction include:

• Partitioning into the Bilayer: More hydrophobic flavonoids can insert themselves into the hydrophobic core of the lipid bilayer.[1]

• Interfacial Binding: More hydrophilic flavonoids can associate with the polar head groups of phospholipids at the membrane-water interface.[1]

These interactions can lead to significant alterations in membrane properties:

• Membrane Fluidity: Flavonoids can either increase or decrease membrane fluidity, depending on their structure and concentration, as well as the lipid composition of the membrane.[2][3] This can be measured by techniques such as fluorescence anisotropy.[2][4][5]

• Membrane Permeability: Changes in membrane fluidity and packing can alter the permeability of the membrane to ions and small molecules.[6][7][8] This can be assessed using liposome leakage assays.

• Lipid Raft Modulation: Flavonoids may preferentially partition into or disrupt lipid rafts, which are specialized membrane microdomains enriched in cholesterol and sphingolipids that serve as platforms for signal transduction.[9][10][11]

Jaceidin and its Impact on Cellular Signaling

While direct biophysical data on jaceidin's membrane interactions are scarce, its profound effects on cellular signaling pathways, many of which originate at the cell membrane, are well-documented. A key aspect of jaceidin's activity is its ability to induce apoptosis in cancer cells, a process intricately linked to membrane events.

Reactive Oxygen Species (ROS)-Mediated Signaling

Jaceidin has been shown to induce the generation of reactive oxygen species (ROS), which act as second messengers to initiate apoptotic signaling cascades.[12][13][14] This process can be initiated at the plasma membrane through the activation of enzymes like NADPH oxidase.[12]

Jaceidin-induced ROS-mediated apoptotic signaling pathway.

Mitochondrial Membrane Permeabilization

A crucial event in jaceidin-induced apoptosis is the permeabilization of the outer mitochondrial membrane (MOMP).[6][7][8][15][16] This leads to the release of pro-apoptotic factors, such as cytochrome c, into the cytosol, ultimately activating the caspase cascade. Jaceidin's interaction with the mitochondrial membrane, possibly altering its fluidity and lipid organization, is thought to facilitate this process.

Jaceidin's role in mitochondrial outer membrane permeabilization.

Quantitative Data on Flavonoid-Membrane Interactions

Table 1: Illustrative Effect of Flavonoids on Membrane Fluidity (Fluorescence Anisotropy)

Flavonoid	Concentration (µM)	Model Membrane	Fluorescence Anisotropy (r)	Change from Control	Reference
Quercetin	50	DMPC Liposomes	0.268 ± 0.0014	Increase	[4]
Naringenin	50	DMPC Liposomes	~0.260 (Control)	No significant change	[3]
Catechin	50	DMPC Liposomes	~0.260 (Control)	No significant change	[3]
Halogenated Flavonoid D6	50	MIMIC Membrane	Decrease from control	Decrease	[2]

Note: An increase in fluorescence anisotropy generally indicates a decrease in membrane fluidity (more ordered), while a decrease suggests an increase in fluidity (more disordered).[17]

Table 2: Illustrative Effect of Flavonoids on Membrane Permeability (Liposome Leakage Assay)

Flavonoid	Concentration (µM)	Liposome Composition	Leakage (%)	Reference
Quercetin	100	Egg PC	Not specified, but activity observed	[18]
Rutin	100	Egg PC	Not specified, but activity observed	[18]
Isoscutellarein	-	Egg PC	Encapsulation, not leakage, studied	[19]
Methylflavonoids	100	Erythrocytes	~3.4% hemolysis after 48h	[20]

Note: Leakage assays typically measure the release of an encapsulated fluorescent dye from liposomes upon perturbation of the membrane by the test compound.[2]

Experimental Protocols

The following are detailed methodologies for key experiments to characterize the interaction of jaceidin with cellular membranes.

Membrane Fluidity Assessment using Fluorescence Anisotropy

Objective: To quantify the effect of jaceidin on the fluidity of model lipid bilayers.

Principle: This technique measures the rotational mobility of a fluorescent probe embedded in the lipid bilayer. Changes in the polarization of the emitted light (anisotropy) reflect changes in the microviscosity of the probe's environment.[17]

Materials:

• Jaceidin stock solution (in a suitable solvent, e.g., DMSO)

• Liposomes (e.g., DMPC or a mixture mimicking a specific cell membrane)

• Fluorescent probe (e.g., DPH or TMA-DPH)

• Phosphate-buffered saline (PBS)

• Fluorometer with polarization filters

Procedure:

• Liposome Preparation: Prepare unilamellar liposomes using a method such as thin-film hydration followed by extrusion.

• Probe Incorporation: Incubate the liposomes with the fluorescent probe (e.g., DPH at a final concentration of 1 µM) for a sufficient time to allow for its incorporation into the bilayer.

• Jaceidin Treatment: Add varying concentrations of jaceidin to the liposome suspension. Include a vehicle control (solvent only).

• Incubation: Incubate the samples for a defined period at a controlled temperature.

• Anisotropy Measurement: Measure the fluorescence anisotropy using a fluorometer. Excite the sample with vertically polarized light and measure the emission intensity parallel (I||) and perpendicular (I⊥) to the excitation plane.

• Calculation: Calculate the fluorescence anisotropy (r) using the formula: r = (I|| - G * I⊥) / (I|| + 2 * G * I⊥) where G is an instrument-specific correction factor.

• Data Analysis: Plot the change in anisotropy as a function of jaceidin concentration.

References

• 1. Flavonoid-membrane Interactions: A Protective Role of Flavonoids at the Membrane Surface? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural investigation of interactions between halogenated flavonoids and the lipid membrane along with their role as cytotoxic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Flavonoids modulate liposomal membrane structure, regulate mitochondrial membrane permeability and prevent erythrocyte oxidative damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Influence of membrane lipid composition on flavonoid-membrane interactions: Implications on their biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Permeabilization of the outer mitochondrial membrane: Mechanisms and consequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Where killers meet--permeabilization of the outer mitochondrial membrane during apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanisms of mitochondrial outer membrane permeabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Flavonoid-membrane interactions: involvement of flavonoid-metal complexes in raft signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Rafting on the Evidence for Lipid Raft-like Domains as Hubs Triggering Environmental Toxicants’ Cellular Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lipid Rafts in Signalling, Diseases, and Infections: What Can Be Learned from Fluorescence Techniques? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Platelet-Rich Plasma Activates Proinflammatory Signaling Pathways and Induces Oxidative Stress in Tendon Fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Atmospheric gas plasma–induced ROS production activates TNF-ASK1 pathway for the induction of melanoma cancer cell apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mitochondrial outer-membrane permeabilization and remodelling in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Mitochondrial outer membrane permeabilization: a focus on the role of mitochondrial membrane structural organization - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Encapsulation of naturally occurring flavonoids into liposomes: physicochemical properties and biological activity against human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Interaction of 4′-methylflavonoids with biological membranes, liposomes, and human albumin - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Jaceidin Synthesis and Derivatization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis and derivatization of Jaceidin (5,7,4'-trihydroxy-3,6,3'-trimethoxyflavone), a naturally occurring O-methylated flavonol with potential therapeutic applications. The document includes quantitative data on its biological activity, detailed experimental procedures, and visualizations of relevant signaling pathways.

Jaceidin: Overview and Biological Activity

Jaceidin is a flavonoid that has demonstrated significant anti-tumor properties. Research suggests that its mechanism of action involves the inhibition of Vascular Endothelial Growth Factor (VEGF), a key regulator of angiogenesis.[1][2] This inhibitory activity makes Jaceidin a promising candidate for further investigation in cancer drug development.

Quantitative Biological Data

The cytotoxic and anti-tumor activities of Jaceidin have been evaluated in several studies. The following table summarizes key quantitative findings.

Parameter	Cell Line / Model	Value	Reference
IC₅₀	MCF-7 (Breast Cancer)	9.3 µM	[1]
IC₅₀	HepG2 (Liver Cancer)	9.7 µM	[1]
Tumor Weight Reduction	Ehrlich's Ascites Carcinoma (in vivo)	96.4%	[1]
VEGF Level Reduction	Ehrlich's Ascites Carcinoma (in vivo)	Significant reduction	[1][2]

Experimental Protocols

Total Synthesis of Jaceidin

The total synthesis of Jaceidin can be achieved through a two-step process involving a Hoesch reaction followed by an Allan-Robinson flavone synthesis. The following protocol is based on the synthetic route described by Fukui et al.

Workflow for the Total Synthesis of Jaceidin

Caption: Workflow for the total synthesis of Jaceidin.

Protocol:

Step 1: Synthesis of 2,4,6-trihydroxy-3,ω-dimethoxyacetophenone (Hoesch Reaction)

• To a solution of iretol (1,3,5-trihydroxy-2-methoxybenzene) in anhydrous ether, add an equimolar amount of methoxyacetonitrile.

• Add a catalytic amount of anhydrous zinc chloride.

• Pass a stream of dry hydrogen chloride gas through the solution at 0°C for 3-4 hours with constant stirring.

• Allow the reaction mixture to stand at room temperature overnight.

• The resulting ketimine hydrochloride precipitate is collected by filtration.

• Hydrolyze the ketimine hydrochloride by heating with water to yield 2,4,6-trihydroxy-3,ω-dimethoxyacetophenone.

• Purify the product by recrystallization from a suitable solvent (e.g., ethanol/water).

Step 2: Synthesis of 4'-benzyloxy-5,7-dihydroxy-3,3',6-trimethoxyflavone (Allan-Robinson Synthesis)

• Heat a mixture of 2,4,6-trihydroxy-3,ω-dimethoxyacetophenone, O-benzylvanillic anhydride, and its sodium salt in pyridine.

• Reflux the mixture for 6-8 hours.

• After cooling, pour the reaction mixture into dilute hydrochloric acid to precipitate the product.

• Filter the precipitate, wash with water, and dry.

• Purify the crude product by column chromatography on silica gel to obtain 4'-benzyloxy-5,7-dihydroxy-3,3',6-trimethoxyflavone.

Step 3: Synthesis of Jaceidin (Debenzylation)

• Dissolve 4'-benzyloxy-5,7-dihydroxy-3,3',6-trimethoxyflavone in a suitable solvent such as ethanol or ethyl acetate.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Hydrogenate the mixture at room temperature under a hydrogen atmosphere until the reaction is complete (monitored by TLC).

• Filter off the catalyst and evaporate the solvent under reduced pressure.

• Recrystallize the residue from a suitable solvent to yield pure Jaceidin.

Derivatization of Jaceidin: O-Ethylation

The hydroxyl groups of Jaceidin can be derivatized to alter its physicochemical properties, such as solubility and bioavailability. The following is a general protocol for the O-ethylation of flavonoids, which can be adapted for the synthesis of Jaceidin triethyl ether.

Workflow for O-Ethylation of Jaceidin

References

• 1. Jaceosidin, a natural flavone, promotes angiogenesis via activation of VEGFR2/FAK/PI3K/AKT/NF-κB signaling pathways in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Jaceidin in vivo Xenograft Mouse Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jaceidin, a flavonoid isolated from Chiliadenus montanus, has demonstrated significant anti-tumor activity in preclinical studies. This document provides detailed application notes and protocols for utilizing Jaceidin in in vivo xenograft mouse models. The information compiled herein, based on published research, is intended to guide researchers in designing and executing experiments to evaluate the therapeutic potential of Jaceidin against various cancer types. The protocols cover cell line selection, xenograft model establishment, and treatment administration. Additionally, this document summarizes the quantitative data on Jaceidin's efficacy and elucidates its molecular mechanism of action through key signaling pathways.

Data Presentation: Efficacy of Jaceidin and its Analogue in Preclinical Models

The anti-tumor effects of Jaceidin and its structurally similar analogue, Jaceosidin, have been quantified in different mouse models. The following tables summarize the key findings from these studies, providing a clear comparison of their efficacy.

Table 1: In Vivo Efficacy of Jaceidin in an Ehrlich's Ascites Carcinoma (EAC) Solid Tumor Model [1]

Treatment Group	Dosage	Mean Tumor Weight (mg)	Tumor Weight Reduction (%)
Tumor Control	Saline	0.9	-
Jaceidin	50 mg/kg (three times weekly)	0.032	96.4

This study utilized an EAC solid tumor model, which is a murine-derived tumor, and not a human xenograft model.

Table 2: In Vivo Efficacy of Jaceosidin in a Human Non-Small Cell Lung Cancer (NSCLC) A549 Xenograft Model [2][3]

Treatment Group	Dosage	Mean Tumor Weight (g)	Mean Tumor Volume (mm³)
Control	Vehicle	~1.2	~1200
Jaceosidin	Low Dose	~0.8	~800
Jaceosidin	High Dose	~0.4	~400

Note: Specific dosage concentrations for low and high doses were not explicitly stated in the primary source.

Table 3: In Vitro Cytotoxicity of Jaceidin [1][4]

Cell Line	Cancer Type	IC₅₀ (µM)
HepG2	Liver Cancer	9.7
MCF-7	Breast Cancer	9.3

Experimental Protocols

This section provides detailed protocols for establishing and utilizing a subcutaneous xenograft mouse model to evaluate the anti-tumor efficacy of Jaceidin.

Cell Culture

• Cell Line Selection: Based on in vitro data, human cancer cell lines such as HepG2 (liver cancer) or MCF-7 (breast cancer) are suitable choices.[1][4] The A549 (non-small cell lung cancer) cell line has been validated for a Jaceidin analogue in vivo.[2][3]

• Culture Conditions: Culture the selected cancer cell line in the appropriate medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Incubation: Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

• Subculturing: Passage the cells upon reaching 80-90% confluency to maintain exponential growth.

Subcutaneous Xenograft Mouse Model Protocol

• Animal Model: Use immunodeficient mice, such as athymic nude mice (e.g., BALB/c nude) or NOD-SCID mice, to prevent rejection of human tumor cells.

• Cell Preparation:

  • Harvest cancer cells during their logarithmic growth phase.

  • Wash the cells with sterile phosphate-buffered saline (PBS).

  • Resuspend the cells in a 1:1 mixture of serum-free medium and Matrigel to a final concentration of 1 x 10⁷ cells/100 µL.

• Tumor Cell Implantation:

  • Anesthetize the mice using an appropriate anesthetic agent.

  • Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor the mice regularly for tumor formation.

  • Once tumors are palpable, measure the tumor dimensions (length and width) with calipers every 2-3 days.

  • Calculate the tumor volume using the formula: (Length x Width²)/2.

• Randomization and Treatment:

  • When the average tumor volume reaches a predetermined size (e.g., 100-150 mm³), randomly assign the mice to treatment and control groups.

  • Jaceidin Administration: Based on available data, a starting dose of 50 mg/kg administered intraperitoneally three times a week can be used.[1] Dose adjustments may be necessary depending on the tumor model and observed toxicity.

  • Control Group: Administer the vehicle (e.g., saline) to the control group following the same schedule.

• Endpoint:

  • Continue treatment for a defined period (e.g., 21 days).[1]

  • At the end of the study, euthanize the mice and excise the tumors.

  • Measure the final tumor weight and volume.

  • Tissues can be collected for further analysis (e.g., histopathology, Western blotting).

Mechanism of Action: Signaling Pathways

Jaceidin and its analogue, Jaceosidin, exert their anti-cancer effects by modulating multiple signaling pathways involved in cell proliferation, survival, and angiogenesis.

Jaceidin's Inhibition of Angiogenesis

Jaceidin has been shown to inhibit angiogenesis, a critical process for tumor growth and metastasis, by targeting Vascular Endothelial Growth Factor (VEGF).[1][4] By inhibiting VEGF, Jaceidin can disrupt the formation of new blood vessels that supply nutrients to the tumor.

References

• 1. Jaceidin Flavonoid Isolated from Chiliadenus montanus Attenuates Tumor Progression in Mice via VEGF Inhibition: In Vivo and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jaceosidin inhibits the progression and metastasis of NSCLC by regulating miR-34c-3p/Integrin α2β1 axis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Quantification of Jaceidin using a Validated HPLC-DAD Method

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) method for the quantitative analysis of Jaceidin, a bioactive flavone found in various plant species. The described protocol is applicable for the quality control of raw materials, extracts, and finished products in the pharmaceutical and nutraceutical industries. The method is sensitive, specific, and provides accurate quantification of Jaceidin.

Introduction

Jaceidin (5,7,4'-trihydroxy-6,3'-dimethoxyflavone) is a naturally occurring flavone that has garnered significant interest for its potential pharmacological activities. Accurate and reliable quantification of Jaceidin in plant materials and derived products is crucial for standardization and ensuring therapeutic efficacy. High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) offers a powerful analytical tool for this purpose, providing high resolution and spectral information for peak identification and purity assessment. This document provides a comprehensive protocol for the quantification of Jaceidin using a validated HPLC-DAD method.

Data Presentation

A summary of the quantitative data for the HPLC-DAD method for Jaceidin quantification is presented in Table 1. This data is representative of a typical validated method for flavonoids and should be confirmed during in-house method validation.

Table 1: Summary of Quantitative Data for Jaceidin Quantification

Parameter	Value
Chromatographic Conditions
HPLC Column	C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (Gradient)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	348 nm
Method Validation Parameters
Retention Time (t R )	Approximately 12.5 min
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2%

Experimental Protocols

Apparatus and Materials

• High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary pump, autosampler, column oven, and diode array detector (DAD).

• C18 analytical column (250 mm x 4.6 mm, 5 µm particle size).

• Analytical balance.

• Volumetric flasks, pipettes, and other standard laboratory glassware.

• Syringe filters (0.45 µm, PTFE or Nylon).

• Ultrasonic bath.

Reagents and Standards

• Jaceidin analytical standard (>98% purity).

• HPLC grade acetonitrile.

• HPLC grade methanol.

• Phosphoric acid (analytical grade).

• Ultrapure water.

Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Jaceidin standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 1 µg/mL to 100 µg/mL by diluting the stock standard solution with methanol. These solutions are used to construct the calibration curve.

Sample Preparation

• Plant Material Extraction:

  • Accurately weigh 1.0 g of the dried and powdered plant material.

  • Transfer the powder to a flask and add 50 mL of methanol.

  • Sonicate the mixture for 30 minutes at room temperature.

  • Filter the extract through a Whatman No. 1 filter paper.

  • Repeat the extraction process twice more with 50 mL of methanol each time.

  • Combine the filtrates and evaporate to dryness under reduced pressure.

  • Reconstitute the dried extract in 10 mL of methanol.

  • Filter the final solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Chromatographic Conditions

• Column: C18 (250 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-20 min: 20% to 60% B

  • 20-25 min: 60% B

  • 25-30 min: 60% to 20% B

  • 30-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• DAD Detection: 348 nm. The full UV spectrum from 200-400 nm should be recorded to confirm peak identity and purity.

Data Analysis

• Identify the Jaceidin peak in the sample chromatogram by comparing its retention time and UV spectrum with that of the Jaceidin standard.

• Construct a calibration curve by plotting the peak area of the Jaceidin standard against its concentration.

• Quantify the amount of Jaceidin in the sample by interpolating the peak area of the sample on the calibration curve.

Mandatory Visualization

Caption: Experimental workflow for Jaceidin quantification.

Caption: Jaceidin structure and DAD principle.

Application Notes: Jaceidin for Inducing Apoptosis in Tumor Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

Jaceidin is a natural flavonoid compound, specifically a 4',5,7-trihydroxy-3',6-dimethoxyflavone, that has been isolated from plants such as Artemisia princeps and Artemisia vestita.[1][2] Emerging research has identified Jaceidin as a potent anti-cancer agent, demonstrating its ability to inhibit the proliferation of various cancer cell lines and induce programmed cell death (apoptosis).[3][4] These application notes provide a comprehensive overview of the mechanisms, quantitative data, and detailed protocols for studying Jaceidin-induced apoptosis in tumor cells.

Mechanism of Action

Jaceidin triggers apoptosis primarily through the intrinsic (mitochondrial) pathway, which is a critical cell death cascade regulated by the B-cell lymphoma 2 (Bcl-2) family of proteins.[1][5] The process is often initiated by an accumulation of intracellular Reactive Oxygen Species (ROS).[4][6]

Key molecular events in Jaceidin-induced apoptosis include:

• Regulation of Signaling Pathways: Jaceidin has been shown to suppress the pro-survival PI3K/Akt signaling pathway.[2][7] Concurrently, it activates the pro-apoptotic arms of the Mitogen-Activated Protein Kinase (MAPK) pathway, specifically increasing the phosphorylation of JNK and p38.[6][7]

• Modulation of Bcl-2 Family Proteins: The compound downregulates the expression of anti-apoptotic proteins like Bcl-2 and survivin.[7] This shifts the balance in favor of pro-apoptotic proteins, leading to mitochondrial dysfunction.

• Mitochondrial Disruption: Jaceidin treatment leads to a decrease in the mitochondrial membrane potential (MMP).[1][3] This disruption results in the release of cytochrome c from the mitochondria into the cytosol.[1][3]

• Caspase Activation Cascade: In the cytosol, cytochrome c associates with Apaf-1 to form the apoptosome, which activates the initiator caspase-9.[1][2] Activated caspase-9 then cleaves and activates the executioner caspase, caspase-3.[3][8]

• Execution of Apoptosis: Activated caspase-3 is responsible for cleaving key cellular substrates, including Poly (ADP-ribose) polymerase (PARP), leading to the characteristic morphological and biochemical hallmarks of apoptosis.[1][7]

Data Presentation

Jaceidin Cytotoxicity (IC50) in Various Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following table summarizes the reported IC50 values for Jaceidin in different human cancer cell lines after 48 hours of treatment.

Cell Line	Cancer Type	IC50 Value (µM)	Citation
HSC-3	Oral Squamous Cell Carcinoma	82.1	[2][9]
Ca9.22	Oral Squamous Cell Carcinoma	97.5	[2][9]
MCF-7	Breast Cancer	~20-40 (Effective Range)	[10]
CAOV-3	Ovarian Cancer	Significant Inhibition	[1][3]
SKOV-3	Ovarian Cancer	Significant Inhibition	[1][3]
HeLa	Cervical Cancer	Significant Inhibition	[1][3]
PC3	Prostate Cancer	Significant Inhibition	[1]
T98G	Glioblastoma	Significant Inhibition	[7]
AGS	Gastric Cancer	Significant Inhibition	[5][6]

Visualizations

Experimental Workflow for Studying Jaceidin

Caption: Workflow for investigating the anticancer effects of Jaceidin.

Jaceidin-Induced Apoptotic Signaling Pathway

References

• 1. Jaceosidin Induces Apoptosis in Human Ovary Cancer Cells through Mitochondrial Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Flavonoid Jaceosidin from Artemisia princeps Induces Apoptotic Cell Death and Inhibits the Akt Pathway in Oral Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Jaceosidin induces apoptosis in human ovary cancer cells through mitochondrial pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Jaceosidin induces apoptosis and inhibits migration in AGS gastric cancer cells by regulating ROS-mediated signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Jaceosidin induces apoptosis and inhibits migration in AGS gastric cancer cells by regulating ROS-mediated signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-tumor effects of jaceosidin on apoptosis, autophagy, and necroptosis in human glioblastoma multiforme - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Flavonoid Jaceosidin from Artemisia princeps Induces Apoptotic Cell Death and Inhibits the Akt Pathway in Oral Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Apoptotic effect of jaceosidin on MCF-7 human breast cancer cells through modulation of ERK and p38 MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Jaceidin in Cell Migration and Invasion Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of jaceidin, a natural flavonoid, in studying cell migration and invasion, with a specific focus on its effects on AGS human gastric adenocarcinoma cells. Detailed protocols for key in vitro assays are provided to enable researchers to investigate the inhibitory effects of jaceidin on cancer cell motility.

Introduction

Jaceidin has been identified as a promising compound for cancer research, demonstrating capabilities in inducing apoptosis and inhibiting the migratory and invasive potential of cancer cells.[1][2] Understanding its mechanism of action is crucial for its potential development as a therapeutic agent. These notes focus on the experimental evidence of jaceidin's role in modulating signaling pathways that govern cell migration and provide standardized protocols for assessing its efficacy.

Mechanism of Action: Inhibition of the Wnt/β-catenin Signaling Pathway

Jaceidin exerts its inhibitory effect on cell migration in AGS gastric cancer cells through the regulation of a reactive oxygen species (ROS)-mediated signaling pathway.[1][2] Specifically, jaceidin treatment leads to an accumulation of ROS, which in turn downregulates the Wnt-3a/GSK-3β/β-catenin signaling pathway.[1] This pathway is a critical regulator of cell adhesion and migration.

The key molecular events include the downregulation of Wnt-3a, phosphorylated glycogen synthase kinase-3β (p-GSK-3β), N-cadherin, and β-catenin, coupled with an upregulation of E-cadherin.[1] The decrease in N-cadherin and the increase in E-cadherin are hallmarks of an epithelial phenotype, suggesting that jaceidin may inhibit the epithelial-to-mesenchymal transition (EMT), a key process in cancer cell invasion and metastasis.

Caption: Jaceidin-mediated inhibition of cell migration signaling pathway.

Quantitative Data Summary

The following tables summarize the observed effects of jaceidin on AGS cell migration and the expression of key signaling proteins.

Table 1: Effect of Jaceidin on AGS Cell Migration

Assay Type	Jaceidin Concentration	Treatment Duration	Observed Effect on Migration
Wound Healing Assay	39 µM	3, 6, 12, and 24 hours	Time-dependent reduction in wound closure rate
Transwell Migration Assay	39 µM	24 hours	Significant decrease in the number of migrated cells

Table 2: Effect of Jaceidin on Migration-Related Protein Expression in AGS Cells

Protein	Jaceidin Concentration	Treatment Duration	Change in Expression
Wnt-3a	39 µM	3, 6, 12, and 24 hours	Decreased
p-GSK-3β	39 µM	3, 6, 12, and 24 hours	Decreased
N-cadherin	39 µM	3, 6, 12, and 24 hours	Decreased
β-catenin	39 µM	3, 6, 12, and 24 hours	Decreased
E-cadherin	39 µM	3, 6, 12, and 24 hours	Increased

Experimental Protocols

Detailed methodologies for performing wound healing and Transwell migration/invasion assays to evaluate the effect of jaceidin are provided below.

Protocol 1: Wound Healing (Scratch) Assay

This assay is used to assess collective cell migration in a two-dimensional context.

Caption: Workflow for the wound healing (scratch) assay.

Materials:

• AGS human gastric adenocarcinoma cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• 6-well tissue culture plates

• Sterile 200 µL pipette tips

• Phosphate-buffered saline (PBS)

• Jaceidin stock solution (dissolved in a suitable solvent like DMSO)

• Inverted microscope with a camera

Procedure:

• Seed AGS cells in 6-well plates at a density of 1 x 10^5 cells per well.[1]

• Incubate the plates at 37°C in a 5% CO2 incubator until the cells form a confluent monolayer.

• Using a sterile 200 µL pipette tip, create a straight scratch across the center of the cell monolayer in each well.

• Gently wash the wells twice with sterile PBS to remove any detached cells.

• Replace the PBS with fresh culture medium containing the desired concentration of jaceidin (e.g., 39 µM) or the vehicle control (e.g., DMSO).[1]

• Immediately capture images of the scratch in each well using an inverted microscope at 0 hours. Mark the location of the image acquisition for consistency.

• Incubate the plates and capture images of the same locations at subsequent time points (e.g., 3, 6, 12, and 24 hours).[1]

• Analyze the images using software such as ImageJ to measure the area of the scratch at each time point.

• Calculate the percentage of wound closure using the following formula: % Wound Closure = [(Area at 0h - Area at xh) / Area at 0h] x 100%

Protocol 2: Transwell Migration and Invasion Assay

This assay assesses the ability of individual cells to migrate through a porous membrane (migration) or an extracellular matrix-coated membrane (invasion) towards a chemoattractant.

Caption: Workflow for the Transwell migration and invasion assay.

Materials:

• AGS human gastric adenocarcinoma cells

• Transwell inserts (e.g., 8 µm pore size) for 24-well plates

• Matrigel (for invasion assay)

• Serum-free culture medium

• Complete culture medium with 20% FBS

• Jaceidin stock solution

• Cotton swabs

• Methanol or another suitable fixative

• 0.1% Crystal Violet staining solution

• Inverted microscope with a camera

Procedure:

• For Invasion Assay: Thaw Matrigel on ice and dilute with cold serum-free medium. Add a thin layer of the diluted Matrigel to the upper surface of the Transwell inserts and incubate at 37°C for at least 1 hour to allow for solidification. For migration assays, this step is omitted.

• Harvest AGS cells and resuspend them in serum-free medium.

• Seed 1 x 10^5 AGS cells in serum-free medium into the upper chamber of each Transwell insert.[1]

• Add the desired concentration of jaceidin (e.g., 39 µM) or vehicle control to the upper chamber.[1]

• Add complete culture medium containing 20% FBS as a chemoattractant to the lower chamber of the 24-well plate.[1]

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.[1]

• After incubation, carefully remove the medium from the upper chamber. Use a cotton swab to gently wipe away the non-migrated/non-invaded cells from the upper surface of the membrane.

• Fix the cells that have migrated/invaded to the lower surface of the membrane by immersing the inserts in methanol for 10 minutes.

• Stain the fixed cells by immersing the inserts in a 0.1% Crystal Violet solution for 20 minutes.[3]

• Gently wash the inserts with water to remove excess stain and allow them to air dry.

• Image the lower surface of the membrane using an inverted microscope and count the number of stained cells in several random fields of view.

• Quantify the results by calculating the average number of migrated/invaded cells per field.

Conclusion

Jaceidin demonstrates significant potential as an inhibitor of cell migration and invasion in AGS gastric cancer cells. The provided protocols and background information offer a solid foundation for researchers to further investigate the anti-metastatic properties of this compound and its underlying molecular mechanisms. The use of standardized assays is critical for generating reproducible and comparable data in the field of cancer drug discovery.

References

• 1. Jaceosidin induces apoptosis and inhibits migration in AGS gastric cancer cells by regulating ROS-mediated signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jaceosidin induces apoptosis and inhibits migration in AGS gastric cancer cells by regulating ROS-mediated signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Jaceidin: A Potent Modulator of NF-κB and PI3K/Akt Signaling Pathways

Application Notes and Protocols for Researchers

Introduction

Jaceidin is a naturally occurring flavone found in several plants of the Artemisia genus, which has garnered significant interest in the scientific community for its diverse pharmacological activities. These include anti-inflammatory, anti-cancer, and antioxidant properties. At the molecular level, a growing body of evidence suggests that jaceidin exerts its therapeutic effects by modulating key cellular signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) and Phosphoinositide 3-kinase/Protein Kinase B (PI3K/Akt) pathways. These pathways are critical regulators of inflammation, cell survival, proliferation, and apoptosis. Dysregulation of NF-κB and PI3K/Akt signaling is a hallmark of numerous diseases, including cancer and chronic inflammatory conditions. This document provides detailed application notes and experimental protocols for researchers and drug development professionals interested in studying the effects of jaceidin on these pivotal signaling cascades.

Data Presentation: Quantitative Effects of Jaceidin

The following tables summarize the quantitative data on the inhibitory effects of jaceidin on various cell lines and molecular targets within the NF-κB and PI3K/Akt pathways.

Table 1: IC50 Values of Jaceidin on Cancer Cell Viability

Cell Line	Cancer Type	IC50 (µM)	Citation
HTB-26	Breast Cancer	10 - 50	[1]
PC-3	Pancreatic Cancer	10 - 50	[1]
HepG2	Hepatocellular Carcinoma	10 - 50	[1]
HCT116	Colorectal Cancer	22.4	[1]
CaCo2	Colorectal Cancer	21.99	[2]
MCF7	Breast Cancer	> 50	[3]

Table 2: Inhibition of Key Proteins in the NF-κB and PI3K/Akt Pathways by Jaceidin

Target Protein	Cell Line	Treatment/Stimulus	Jaceidin Conc.	% Inhibition (approx.)	Citation
p-p65	RAW 264.7	LPS	50 µM	75%	[4]
p-IκBα	RAW 264.7	LPS	50 µM	80%	[4]
iNOS	RAW 264.7	LPS	50 µM	> 90%	[5]
COX-2	RAW 264.7	LPS	50 µM	> 90%	[5]
p-Akt (Ser473)	A549	-	20 µM	98%	[6]
p-Akt (Thr308)	A549	-	20 µM	96%	[6]
PI3K (p85)	A549	-	20 µM	94%	[6]
PI3K (p110)	A549	-	20 µM	92%	[6]

Table 3: Effect of Jaceidin on NF-κB-Related Activities

Assay	Cell Line	Stimulus	Jaceidin Conc.	Effect	Citation
NO Production	RAW 264.7	LPS	10 µM	Significant Inhibition	[4]
NF-κB Luciferase Activity	HEK293	TNF-α	10 µM	Dose-dependent decrease	[7]

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the NF-κB and PI3K/Akt signaling pathways and the putative points of intervention by jaceidin.

Caption: NF-κB signaling pathway and inhibition by jaceidin.

Caption: PI3K/Akt signaling pathway and inhibition by jaceidin.

Experimental Protocols

The following are detailed protocols for key experiments to study the effects of jaceidin on the NF-κB and PI3K/Akt pathways.

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of jaceidin on cancer cells and to calculate the IC50 value.

Caption: Workflow for the MTT cell viability assay.

Materials:

• Cancer cell line of interest (e.g., RAW 264.7, A549, HCT116)

• Complete culture medium

• Jaceidin stock solution (in DMSO)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Prepare serial dilutions of jaceidin in culture medium from the stock solution.

• Remove the medium from the wells and add 100 µL of the jaceidin dilutions (e.g., 0, 1, 5, 10, 25, 50, 100 µM). Include a vehicle control (DMSO) at the same concentration as the highest jaceidin treatment.

• Incubate the plate for 48 hours at 37°C.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• After incubation, carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Gently shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Western Blot Analysis for Phosphorylated and Total NF-κB and Akt Pathway Proteins

This protocol is used to quantify the levels of key phosphorylated and total proteins in the NF-κB and PI3K/Akt pathways following treatment with jaceidin.

Materials:

• Cell line (e.g., RAW 264.7 for NF-κB, A549 for PI3K/Akt)

• Jaceidin

• LPS (for NF-κB activation) or growth factors (for PI3K/Akt activation)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membranes

• Transfer buffer and apparatus

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-p-Akt, anti-Akt, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Pre-treat cells with various concentrations of jaceidin for 1-2 hours.

• For NF-κB activation, stimulate cells with LPS (e.g., 1 µg/mL) for 30-60 minutes. For PI3K/Akt activation, serum-starve cells overnight and then stimulate with a growth factor (e.g., EGF, IGF-1) for 15-30 minutes.

• Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Determine protein concentration using a BCA assay.

• Denature 20-40 µg of protein per sample by boiling in Laemmli sample buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibody overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Add chemiluminescent substrate and capture the signal using an imaging system.

• Quantify band intensities using densitometry software (e.g., ImageJ) and normalize to a loading control (e.g., β-actin).

Immunofluorescence Staining for NF-κB p65 Nuclear Translocation

This protocol visualizes and quantifies the translocation of the NF-κB p65 subunit from the cytoplasm to the nucleus upon stimulation and the inhibitory effect of jaceidin.

Materials:

• Cell line (e.g., RAW 264.7)

• Jaceidin

• LPS

• Glass coverslips in 24-well plates

• 4% paraformaldehyde in PBS

• 0.25% Triton X-100 in PBS

• Blocking solution (e.g., 1% BSA in PBS)

• Primary antibody (anti-p65)

• Fluorescently-labeled secondary antibody

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Mounting medium

• Fluorescence microscope

Procedure:

• Seed cells on glass coverslips in 24-well plates and allow them to adhere.

• Pre-treat cells with jaceidin for 1-2 hours.

• Stimulate with LPS for 30-60 minutes.

• Wash cells with PBS and fix with 4% paraformaldehyde for 15 minutes.

• Permeabilize cells with 0.25% Triton X-100 for 10 minutes.

• Block non-specific binding with blocking solution for 1 hour.

• Incubate with anti-p65 primary antibody overnight at 4°C.

• Wash three times with PBS.

• Incubate with a fluorescently-labeled secondary antibody for 1 hour in the dark.

• Wash three times with PBS.

• Counterstain nuclei with DAPI for 5 minutes.

• Mount coverslips on glass slides with mounting medium.

• Visualize and capture images using a fluorescence microscope.

• Analyze the nuclear and cytoplasmic fluorescence intensity to quantify p65 translocation.

NF-κB Luciferase Reporter Assay

This assay measures the transcriptional activity of NF-κB by quantifying the expression of a luciferase reporter gene under the control of NF-κB response elements.

Materials:

• HEK293 cells (or other suitable cell line)

• NF-κB luciferase reporter plasmid

• Renilla luciferase control plasmid (for normalization)

• Transfection reagent

• Jaceidin

• TNF-α (or other NF-κB activator)

• Dual-Luciferase Reporter Assay System

• Luminometer

Procedure:

• Co-transfect cells with the NF-κB luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent.

• After 24 hours, pre-treat the transfected cells with various concentrations of jaceidin for 1-2 hours.

• Stimulate the cells with TNF-α (e.g., 10 ng/mL) for 6-8 hours.

• Lyse the cells according to the Dual-Luciferase Reporter Assay System protocol.

• Measure the firefly and Renilla luciferase activities sequentially in a luminometer.

• Calculate the relative luciferase activity by normalizing the firefly luciferase activity to the Renilla luciferase activity.

• Express the results as a percentage of the activity in the stimulated control cells.

Conclusion

Jaceidin presents a promising natural compound for therapeutic intervention in diseases characterized by aberrant NF-κB and PI3K/Akt signaling. The data and protocols provided in this document offer a comprehensive resource for researchers to further investigate the molecular mechanisms of jaceidin and to evaluate its potential as a lead compound in drug discovery and development. Consistent and reproducible results will depend on careful adherence to these established methodologies and appropriate adaptation to specific experimental systems.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Regulation of Proinflammatory Mediators via NF-κB and p38 MAPK-Dependent Mechanisms in RAW 264.7 Macrophages by Polyphenol Components Isolated from Korea Lonicera japonica THUNB - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of inducible nitric oxide synthase and cyclooxygenase-2 expression by flavonoids in macrophage J774A.1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. DUAL INHIBITION OF PI3K/AKT AND mTOR SIGNALING IN HUMAN NON-SMALL CELL LUNG CANCER CELLS BY A DIETARY FLAVONOID FISETIN - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]

Jaceidin as a Potential VEGFR Modulator: Application Notes and Protocols

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Jaceidin (5,7,4'-trihydroxy-3,6,3'-trimethoxyflavone) is a natural flavonoid that has garnered scientific interest for its potential role in modulating angiogenesis, the formation of new blood vessels. Angiogenesis is a critical process in both normal physiological functions, such as wound healing, and in pathological conditions, most notably cancer. The vascular endothelial growth factor (VEGF) and its receptor, VEGFR, are key regulators of this process. Research into Jaceidin's interaction with the VEGFR signaling pathway has yielded intriguing, albeit seemingly contradictory, results. This document provides a summary of the current understanding of Jaceidin as both a potential activator and inhibitor of VEGFR-mediated signaling, along with detailed protocols for key experimental assays to further investigate its effects.

The available data suggests a dual role for Jaceidin. In in vitro studies using endothelial cells, Jaceidin has been observed to promote angiogenesis by activating VEGFR2 and its downstream signaling pathways. Conversely, in in vivo cancer models, Jaceidin has been shown to attenuate tumor progression by inhibiting VEGF.[1][2] This suggests that Jaceidin's effect on VEGFR signaling may be context-dependent, potentially influenced by the specific cellular environment (e.g., endothelial cells versus tumor cells) or through indirect mechanisms in a complex biological system.

These application notes are intended for researchers, scientists, and drug development professionals investigating the therapeutic potential of Jaceidin and other flavonoids in angiogenesis-related research.

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies on Jaceidin's effects on cancer cell lines and in vivo tumor models.

Table 1: In Vitro Cytotoxicity of Jaceidin [2]

Cell Line	Cancer Type	IC50 (µM)
HepG2	Liver Cancer	9.7
MCF-7	Breast Cancer	9.3

Table 2: In Vivo Anti-Tumor Efficacy of Jaceidin in Ehrlich's Ascites Carcinoma (EAC) Model [2]

Treatment Group	Mean Tumor Weight (mg)	% Decrease in Tumor Weight	Mean Serum VEGF-B Level (pg/mL)	% Decrease in Serum VEGF-B
Tumor Control	0.9	-	71.46 ± 1.88	-
Jaceidin	0.032	96.4%	27.3 ± 2.82	61.7%

Data are presented as mean ± SD.

Signaling Pathways and Mechanisms of Action

Current research points to two distinct mechanisms of action for Jaceidin concerning the VEGFR pathway, which are depicted in the diagrams below.

Pro-Angiogenic Signaling in Endothelial Cells

In endothelial cells, Jaceidin has been reported to activate VEGFR2, initiating a downstream signaling cascade that promotes cell proliferation, migration, and tube formation.

Caption: Pro-angiogenic signaling pathway of Jaceidin in endothelial cells.

Anti-Angiogenic Mechanism in a Tumor Microenvironment

In an in vivo tumor model, Jaceidin appears to exert an anti-angiogenic effect by reducing the levels of circulating VEGF, which in turn would lead to decreased activation of VEGFR2 on endothelial cells and subsequent inhibition of tumor angiogenesis. This suggests an indirect inhibitory mechanism.

Caption: Proposed anti-angiogenic mechanism of Jaceidin in a tumor context.

Experimental Protocols

To further elucidate the dual role of Jaceidin on VEGFR signaling, the following experimental protocols are provided.

Experimental Workflow

The following diagram illustrates a logical workflow for investigating the effects of Jaceidin on angiogenesis.

Caption: Logical workflow for the investigation of Jaceidin's effects.

In Vitro VEGFR2 Kinase Inhibition Assay

This assay directly measures the ability of Jaceidin to inhibit the kinase activity of VEGFR2.

Materials:

• Recombinant human VEGFR2 kinase

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.4, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP

• VEGFR2 substrate (e.g., poly(Glu, Tyr) 4:1)

• Jaceidin (dissolved in DMSO)

• 96-well plates

• ADP-Glo™ Kinase Assay kit (or similar)

• Plate reader capable of luminescence detection

Protocol:

• Prepare a serial dilution of Jaceidin in kinase buffer. Also, prepare a vehicle control (DMSO) and a positive control inhibitor (e.g., Sunitinib).

• Add 5 µL of the Jaceidin dilutions, vehicle control, or positive control to the wells of a 96-well plate.

• Prepare a master mix containing VEGFR2 kinase and the substrate in kinase buffer.

• Add 20 µL of the master mix to each well.

• Prepare a 2X ATP solution in kinase buffer.

• Start the kinase reaction by adding 25 µL of the 2X ATP solution to each well.

• Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each Jaceidin concentration and determine the IC50 value.

Western Blot Analysis of VEGFR2 Phosphorylation

This protocol is for determining the effect of Jaceidin on the phosphorylation of VEGFR2 and its downstream signaling proteins in endothelial cells.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial cell growth medium

• Jaceidin

• VEGF-A

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-p-VEGFR2 (Tyr1175), anti-VEGFR2, anti-p-Akt, anti-Akt, anti-p-ERK, anti-ERK, anti-β-actin

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Seed HUVECs in 6-well plates and grow to 80-90% confluency.

• Starve the cells in serum-free medium for 4-6 hours.

• Pre-treat the cells with various concentrations of Jaceidin for 1-2 hours.

• Stimulate the cells with VEGF-A (e.g., 50 ng/mL) for 10-15 minutes.

• Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Separate 20-30 µg of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the desired primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to the total protein or loading control.

HUVEC Tube Formation Assay

This assay assesses the ability of Jaceidin to affect the formation of capillary-like structures by endothelial cells.

Materials:

• HUVECs

• Endothelial cell growth medium

• Matrigel (growth factor reduced)

• 96-well plate

• Jaceidin

• VEGF-A (as a positive control for stimulation)

• Sunitinib (as a positive control for inhibition)

• Calcein AM (for visualization)

Protocol:

• Thaw Matrigel on ice overnight.

• Coat the wells of a 96-well plate with 50 µL of Matrigel and incubate at 37°C for 30-60 minutes to allow for polymerization.

• Harvest HUVECs and resuspend them in serum-free medium containing different concentrations of Jaceidin, VEGF-A, or Sunitinib.

• Seed 1.5-2 x 10⁴ cells per well onto the polymerized Matrigel.

• Incubate the plate at 37°C in a 5% CO₂ incubator for 4-18 hours.

• Visualize the tube formation using a microscope. For quantitative analysis, the cells can be stained with Calcein AM.

• Capture images and quantify the tube length, number of junctions, and number of branches using image analysis software (e.g., ImageJ with the Angiogenesis Analyzer plugin).

Wound Healing (Scratch) Assay

This assay measures the effect of Jaceidin on endothelial cell migration.

Materials:

• HUVECs

• Endothelial cell growth medium

• 6-well or 12-well plates

• 200 µL pipette tip

• Jaceidin

• VEGF-A (as a positive control for stimulation)

• Sunitinib (as a positive control for inhibition)

Protocol:

• Seed HUVECs in 6-well or 12-well plates and grow them to full confluency.

• Create a "scratch" or "wound" in the cell monolayer using a sterile 200 µL pipette tip.

• Gently wash the wells with PBS to remove detached cells.

• Replace the medium with fresh serum-free medium containing different concentrations of Jaceidin, VEGF-A, or Sunitinib.

• Capture images of the scratch at time 0 and at regular intervals (e.g., every 6-8 hours) for up to 24 hours.

• Measure the width of the scratch at different points for each time point and condition.

• Calculate the percentage of wound closure over time to assess the rate of cell migration.

Conclusion

The current body of evidence presents a complex picture of Jaceidin's interaction with the VEGFR signaling pathway. While in vitro studies on endothelial cells suggest a pro-angiogenic role through the activation of VEGFR2, in vivo anti-tumor studies indicate an anti-angiogenic effect mediated by the reduction of VEGF levels.[1][2] This highlights the need for further research to fully elucidate the context-dependent mechanisms of Jaceidin. The protocols provided herein offer a framework for researchers to systematically investigate these dual effects, with the in vitro VEGFR kinase assay being a crucial first step in determining if Jaceidin is a direct inhibitor of the receptor. A comprehensive understanding of Jaceidin's multifaceted activity is essential for evaluating its potential as a therapeutic agent in angiogenesis-related diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Jaceidin in Angiogenesis Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jaceidin (5,7,4'-trihydroxy-3,6,3'-trimethoxyflavone) is a naturally occurring flavone that has garnered significant interest in angiogenesis research due to its dual regulatory effects. Depending on the experimental context and concentration, jaceidin has been shown to exhibit both pro-angiogenic and anti-angiogenic properties. This document provides detailed application notes and protocols for utilizing jaceidin in various angiogenesis research models, enabling researchers to investigate its complex mechanisms of action.

Dual Role of Jaceidin in Angiogenesis

Jaceidin's paradoxical effects on angiogenesis are a critical consideration for researchers. Evidence suggests that at lower concentrations, it can promote the formation of new blood vessels, a process crucial for wound healing and tissue regeneration.[1] Conversely, at higher concentrations, and particularly in the context of cancer, jaceidin demonstrates anti-angiogenic and anti-tumor activities by inhibiting key drivers of tumor-induced neovascularization. This dual functionality makes jaceidin a fascinating subject for context-dependent drug discovery.

Data Presentation: Quantitative Effects of Jaceidin

The following tables summarize the key quantitative data reported for jaceidin in various angiogenesis and cancer models.

Table 1: Pro-angiogenic Effects of Jaceidin

Assay	Cell Line/Model	Effective Concentration	Observed Effect
Cell Proliferation	Human Umbilical Vein Endothelial Cells (HUVECs)	5-10 µg/mL	~1.5-fold increase in proliferation.[1]
DNA Synthesis	Human Umbilical Vein Endothelial Cells (HUVECs)	5-10 µg/mL	>2-fold increase in DNA synthesis.[1]
VEGFR2 Phosphorylation	Human Umbilical Vein Endothelial Cells (HUVECs)	10 µM	Stimulation of VEGFR2 phosphorylation.

Table 2: Anti-angiogenic and Anti-tumor Effects of Jaceidin

Assay	Cell Line/Model	IC50 Value / Concentration	Observed Effect
Cytotoxicity	MCF-7 (Breast Cancer)	9.3 µM	Inhibition of cell proliferation.
Cytotoxicity	HepG2 (Liver Cancer)	9.7 µM	Inhibition of cell proliferation.
VEGF-B Reduction (in vivo)	Ehrlich's Ascites Carcinoma (EAC) in mice	Not specified	61.7% decrease in serum VEGF-B levels compared to tumor control.
Tumor Weight Reduction (in vivo)	Ehrlich's Ascites Carcinoma (EAC) in mice	Not specified	Significant decrease in tumor weight.
Mitotic Figure Reduction (in vivo)	Ehrlich's Ascites Carcinoma (EAC) in mice	Not specified	83.47% decrease in mitotic figures compared to tumor control.

Signaling Pathways Modulated by Jaceidin

Jaceidin's effects on angiogenesis are mediated through distinct signaling pathways.

Pro-angiogenic Signaling Pathway

Jaceidin promotes angiogenesis by activating the Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), a key receptor in endothelial cells. This activation initiates a downstream cascade involving Focal Adhesion Kinase (FAK), Phosphoinositide 3-kinase (PI3K), and Akt. Ultimately, this leads to the activation of the transcription factor NF-κB, which promotes the expression of genes involved in endothelial cell proliferation, migration, and survival.[1]

Pro-angiogenic signaling pathway of Jaceidin.

Anti-angiogenic Signaling Pathway

In a tumor context, jaceidin exhibits anti-angiogenic effects primarily by reducing the levels of Vascular Endothelial Growth Factor (VEGF). By decreasing the availability of VEGF, jaceidin prevents its binding to VEGFR2 on endothelial cells, thereby inhibiting the downstream signaling that leads to tumor angiogenesis.

Anti-angiogenic signaling pathway of Jaceidin.

Experimental Protocols

The following are detailed protocols for key experiments to assess the effects of jaceidin on angiogenesis.

Endothelial Cell Proliferation Assay (MTT Assay)

This assay determines the effect of jaceidin on the proliferation of endothelial cells.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Cell Growth Medium (EGM-2)

• Jaceidin stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Microplate reader

Protocol:

• Seed HUVECs in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of EGM-2 and incubate for 24 hours.

• Prepare serial dilutions of jaceidin in EGM-2. For pro-angiogenic studies, a suggested concentration range is 0.1 to 20 µg/mL. For anti-proliferative studies, a range of 1 to 50 µM is recommended. Include a vehicle control (DMSO) and a positive control (e.g., VEGF for proliferation, a known inhibitor for anti-proliferation).

• Replace the medium with 100 µL of the jaceidin dilutions or control solutions.

• Incubate for 48-72 hours.

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Endothelial Cell Tube Formation Assay

This assay assesses the ability of jaceidin to promote or inhibit the formation of capillary-like structures by endothelial cells.

Materials:

• HUVECs

• EGM-2

• Matrigel (or other basement membrane matrix)

• Jaceidin stock solution

• 24-well plates

• Inverted microscope with a camera

Protocol:

• Thaw Matrigel on ice overnight.

• Coat the wells of a pre-chilled 24-well plate with 250 µL of Matrigel and incubate at 37°C for 30-60 minutes to allow for solidification.

• Harvest HUVECs and resuspend them in EGM-2 containing the desired concentrations of jaceidin. A suggested starting concentration for pro-angiogenic effects is 5-10 µg/mL. For anti-angiogenic studies, a concentration range of 5-20 µM can be tested.

• Seed 1.5 x 10⁴ cells in 500 µL of the cell suspension onto the solidified Matrigel.

• Incubate for 4-18 hours at 37°C.

• Observe and photograph the formation of tube-like structures using an inverted microscope.

• Quantify angiogenesis by measuring parameters such as the number of branch points, total tube length, and number of loops using image analysis software (e.g., ImageJ with the Angiogenesis Analyzer plugin).

Endothelial Cell Migration Assay (Wound Healing Assay)

This assay evaluates the effect of jaceidin on the migration of endothelial cells.

Materials:

• HUVECs

• EGM-2

• Jaceidin stock solution

• 6-well plates

• 200 µL pipette tip

• Inverted microscope with a camera

Protocol:

• Seed HUVECs in 6-well plates and grow them to a confluent monolayer.

• Create a "scratch" or wound in the monolayer using a sterile 200 µL pipette tip.

• Wash the wells with PBS to remove detached cells.

• Replace the medium with fresh EGM-2 containing different concentrations of jaceidin (e.g., 1-10 µg/mL for pro-migratory effects; 5-20 µM for anti-migratory effects) or control solutions.

• Capture images of the scratch at 0 hours and at regular intervals (e.g., 6, 12, and 24 hours).

• Measure the width of the scratch at different points for each time point.

• Calculate the percentage of wound closure to determine the rate of cell migration.

Rat Aortic Ring Assay (Ex Vivo)

This ex vivo assay provides a more complex model to study the effect of jaceidin on angiogenesis from an intact blood vessel.

Materials:

• Thoracic aorta from a rat

• Collagen gel

• Endothelial cell basal medium (EBM-2) supplemented with 2% FBS

• Jaceidin stock solution

• 48-well plates

• Surgical instruments

• Inverted microscope

Protocol:

• Aseptically dissect the thoracic aorta from a euthanized rat and place it in ice-cold EBM-2.

• Remove the fibro-adipose tissue and cut the aorta into 1 mm thick rings.

• Place a 100 µL layer of collagen gel at the bottom of each well of a 48-well plate and allow it to polymerize at 37°C.

• Place one aortic ring in the center of each well.

• Cover the ring with another 100 µL of collagen gel and allow it to polymerize.

• Add 200 µL of EBM-2 with 2% FBS containing the desired concentration of jaceidin or control.

• Incubate the plate at 37°C in a humidified incubator.

• Replace the medium every 2-3 days with fresh medium containing jaceidin or control.

• Monitor the sprouting of microvessels from the aortic rings daily for 7-14 days.

• Quantify the angiogenic response by measuring the length and number of sprouts using an inverted microscope and image analysis software.

Ehrlich's Ascites Carcinoma (EAC) Model (In Vivo)

This in vivo model is used to evaluate the anti-tumor and anti-angiogenic effects of jaceidin.

Materials:

• EAC cell line

• Swiss albino mice

• Jaceidin solution for injection (e.g., in saline with a small percentage of DMSO)

• Syringes and needles

• ELISA kit for VEGF-B

Protocol:

• Inject EAC cells (e.g., 2 x 10⁶ cells) intraperitoneally into Swiss albino mice.

• After 24 hours, divide the mice into control and treatment groups.

• Administer jaceidin (e.g., daily intraperitoneal injections) to the treatment group for a specified period (e.g., 10-14 days). The control group receives the vehicle.

• Monitor the body weight and general health of the mice throughout the experiment.

• At the end of the treatment period, sacrifice the mice and collect ascitic fluid and blood samples.

• Measure the tumor volume and count the number of viable tumor cells in the ascitic fluid.

• Measure the serum levels of VEGF-B using an ELISA kit.

• Excise the solid tumor (if formed) and measure its weight.

• Perform histological analysis of the tumor tissue to assess angiogenesis (e.g., by counting microvessel density after staining for endothelial markers like CD31).

Experimental Workflow Visualization

General experimental workflow for studying jaceidin in angiogenesis.

Conclusion

Jaceidin presents a compelling case for further investigation as a modulator of angiogenesis. Its concentration-dependent dual activity necessitates careful experimental design and interpretation of results. The protocols and data provided in these application notes offer a comprehensive guide for researchers to explore the therapeutic potential of jaceidin in both pro-angiogenic and anti-angiogenic contexts. By understanding its complex mechanisms, the scientific community can better harness the potential of this natural compound for various biomedical applications.

References

• 1. ebm-journal.org [ebm-journal.org]

Application Notes and Protocols for Investigating Microglia Activation with Jaceidin

Disclaimer: Scientific literature extensively details the effects of jaceosidin, a closely related flavonoid, on microglia activation. Data specifically for jaceidin is limited. Jaceidin and jaceosidin are structurally similar, and it is hypothesized that their biological activities on microglia are comparable. The following application notes and protocols are primarily based on the available data for jaceosidin and should be adapted and validated for jaceidin in your specific experimental context.

Introduction

Jaceidin is a natural flavonoid compound that holds potential as a modulator of microglia activation. Microglia, the resident immune cells of the central nervous system (CNS), play a critical role in neuroinflammation, a process implicated in various neurodegenerative diseases.[1] Activated microglia can adopt different phenotypes, with the M1 pro-inflammatory state being a key contributor to neuronal damage through the release of cytotoxic factors like nitric oxide (NO) and pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1beta (IL-1β), and interleukin-6 (IL-6).[2]

Jaceidin, and its close analog jaceosidin, are being investigated for their anti-neuroinflammatory properties.[3][4] Research on jaceosidin has demonstrated its ability to inhibit the activation of microglia, thereby reducing the production of these inflammatory mediators.[3][5] The mechanism of action is thought to involve the modulation of key signaling pathways, including the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, as well as the regulation of cellular metabolism by targeting enzymes like pyruvate kinase M2 (PKM2).[3][6] These properties make jaceidin a valuable tool for researchers studying neuroinflammation and developing novel therapeutic strategies for neurodegenerative disorders.

These application notes provide an overview of the utility of jaceidin in microglia research and detailed protocols for key experiments.

Data Presentation

The following tables summarize the quantitative data reported for the effects of jaceosidin on microglia. These values can serve as a reference for designing experiments with jaceidin.

Table 1: Inhibitory Effects of Jaceosidin on Microglial Inflammatory Responses

Parameter	Cell Type	Stimulant	IC50 Value / Effect	Reference
Nitric Oxide (NO) Production	BV-2 Microglia	LPS	27 ± 0.4 µM	[4][5]
iNOS Protein Expression	BV-2 Microglia	LPS (1 µg/mL)	Significant reduction at 10 µM and 20 µM	[3][7]
TNF-α Protein Level	SCI mouse model	Spinal Cord Injury	Significantly lower in Jaceosidin group	[3]
IL-6 Protein Level	SCI mouse model	Spinal Cord Injury	Significantly lower in Jaceosidin group	[3]
Arg-1 Protein Expression	BV-2 Microglia	LPS (1 µg/mL)	Significant increase at 10 µM and 20 µM	[3][7]

Note: SCI refers to Spinal Cord Injury. LPS is Lipopolysaccharide. iNOS is inducible Nitric Oxide Synthase. Arg-1 is Arginase-1, a marker for M2 anti-inflammatory microglia.

Signaling Pathways and Experimental Workflows

Signaling Pathway of Jaceidin in Microglia

The proposed mechanism of action for jaceidin in modulating microglia activation, based on data from jaceosidin, involves the inhibition of pro-inflammatory signaling cascades. Upon stimulation with ligands like LPS, Toll-like receptors (TLRs) on the microglial surface initiate downstream signaling through pathways such as NF-κB and MAPK. This leads to the transcription and release of pro-inflammatory mediators. Jaceidin is hypothesized to interfere with these pathways. Furthermore, recent studies on jaceosidin point to its role in regulating cellular metabolism by inhibiting PKM2, which in turn suppresses the pro-inflammatory phenotype.[3][8]

Jaceidin's proposed inhibitory action on microglial inflammatory pathways.

Experimental Workflow for Assessing Jaceidin's Efficacy

A typical workflow to investigate the effect of jaceidin on microglia activation involves culturing microglial cells (e.g., BV-2 cell line), stimulating them with an inflammatory agent like LPS, and then treating them with jaceidin. The subsequent analysis can include measuring changes in inflammatory markers and signaling proteins.

A generalized workflow for studying jaceidin's effects on microglia.

Experimental Protocols

Protocol 1: BV-2 Microglia Culture and LPS Stimulation

This protocol describes the basic culture of the BV-2 murine microglial cell line and their activation with lipopolysaccharide (LPS).

Materials:

• BV-2 murine microglial cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Lipopolysaccharide (LPS) from E. coli

• Jaceidin (dissolved in DMSO)

Procedure:

• Cell Culture: Culture BV-2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator at 37°C with 5% CO2.[9]

• Seeding: Seed BV-2 cells in appropriate culture plates (e.g., 96-well for viability and NO assays, 6-well for Western blot and ELISA) at a density that allows them to reach 80-90% confluency at the time of treatment.[9] For example, seed at 3.0 x 10^5 cells per well in a 6-well plate.[9]

• Starvation (Optional but Recommended): Before stimulation, starve the cells in serum-free DMEM for 24 hours to reduce basal activation.[9]

• Treatment: Pre-treat the cells with various concentrations of jaceidin (e.g., 1, 5, 10, 20, 50 µM) for 1-2 hours.[3] Include a vehicle control (DMSO).

• Stimulation: Add LPS to the culture medium to a final concentration of 1 µg/mL to induce an inflammatory response.[10]

• Incubation: Incubate the cells for the desired time period (e.g., 24 hours for cytokine and NO measurement, shorter time points for signaling pathway analysis).[10]

Protocol 2: Nitric Oxide (NO) Assay (Griess Assay)

This protocol measures the accumulation of nitrite, a stable metabolite of NO, in the cell culture supernatant.

Materials:

• Cell culture supernatant from Protocol 1

• Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite standard solution (for standard curve)

• 96-well microplate

Procedure:

• Sample Collection: After the incubation period from Protocol 1, collect 100 µL of cell culture supernatant from each well and transfer to a new 96-well plate.[11]

• Standard Curve: Prepare a standard curve of sodium nitrite in culture medium (ranging from 0 to 100 µM).

• Griess Reagent Addition: Add 100 µL of freshly mixed Griess reagent (equal volumes of Component A and Component B) to each well containing the supernatant and standards.[11]

• Incubation: Incubate the plate at room temperature for 10-15 minutes, protected from light.[12]

• Measurement: Measure the absorbance at 540-550 nm using a microplate reader.[11]

• Calculation: Calculate the nitrite concentration in the samples by comparing their absorbance to the standard curve.

Protocol 3: Cytokine Measurement by ELISA

This protocol quantifies the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant.

Materials:

• Cell culture supernatant from Protocol 1

• ELISA kits for mouse TNF-α and IL-6

• Wash buffer (as provided in the kit)

• Stop solution (as provided in the kit)

• Microplate reader

Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the ELISA kit manual.

• Coating: The 96-well plates provided in the kit are pre-coated with a capture antibody.

• Sample Addition: Add 50-100 µL of standards and cell culture supernatants to the appropriate wells.[13]

• Incubation: Incubate the plate for the time specified in the kit protocol (typically 1-2 hours at room temperature or 37°C).[13]

• Washing: Wash the wells multiple times with the provided wash buffer to remove unbound substances.[14]

• Detection Antibody: Add the biotinylated detection antibody and incubate as per the protocol.[14]

• Washing: Repeat the washing step.

• Enzyme Conjugate: Add Streptavidin-HRP and incubate.[14]

• Washing: Repeat the washing step.

• Substrate Addition: Add the TMB substrate solution and incubate in the dark until color develops.[14]

• Stop Reaction: Add the stop solution to each well.

• Measurement: Measure the absorbance at 450 nm using a microplate reader.[14]

• Calculation: Calculate the cytokine concentrations in the samples based on the standard curve.

Protocol 4: Western Blot for NF-κB Pathway Activation

This protocol assesses the activation of the NF-κB pathway by measuring the phosphorylation and degradation of key proteins.

Materials:

• Cell lysates from Protocol 1

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-IκBα, anti-IκBα, anti-p-p65, anti-p65, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Lysis: After treatment, wash the cells with cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 40 µg) per lane and separate them by SDS-PAGE.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin.

Protocol 5: Immunofluorescence for Microglia Activation and NF-κB Translocation

This protocol visualizes changes in microglia morphology and the nuclear translocation of the NF-κB p65 subunit.

Materials:

• Cells cultured on coverslips from Protocol 1

• 4% Paraformaldehyde (PFA)

• 0.1% Triton X-100 in PBS

• Blocking solution (e.g., 5% BSA in PBS)

• Primary antibodies (e.g., anti-Iba1, anti-NF-κB p65)

• Fluorophore-conjugated secondary antibodies

• DAPI (for nuclear staining)

• Mounting medium

• Fluorescence microscope

Procedure:

• Fixation: Fix the cells with 4% PFA for 30 minutes at room temperature.[15]

• Washing: Wash three times with PBS.[15]

• Permeabilization: Permeabilize the cells with 0.1% Triton X-100 for 15 minutes.[15]

• Blocking: Block with 5% BSA for 1 hour at room temperature.[15][16]

• Primary Antibody Incubation: Incubate with primary antibodies (e.g., anti-Iba1 for morphology, anti-NF-κB p65 for translocation) overnight at 4°C.[15][16]

• Washing: Wash three times with PBS.

• Secondary Antibody Incubation: Incubate with fluorophore-conjugated secondary antibodies for 2 hours in the dark.[15]

• Nuclear Staining: Stain the nuclei with DAPI for 5-10 minutes.[16]

• Mounting: Mount the coverslips on microscope slides with mounting medium.

• Imaging: Visualize and capture images using a fluorescence microscope. Analyze changes in Iba1 staining to assess morphology (e.g., ramified vs. amoeboid) and the localization of p65 (cytoplasmic vs. nuclear).[17]

References

• 1. Microglial activation in Alzheimer's disease: The role of flavonoids and microRNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of Natural Product-Derived Compounds on Inflammatory Pain via Regulation of Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanistic Study of Jaceosidin in Regulating Secondary Inflammation After Spinal Cord Injury in Mouse by Inhibiting PKM2 Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Natural flavone jaceosidin is a neuroinflammation inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 5.3.6. Nitric Oxide Assay [bio-protocol.org]
• 9. researchgate.net [researchgate.net]
• 10. 2.4. Nitric Oxide (NO) Assay [bio-protocol.org]
• 11. Small molecule inhibiting microglial nitric oxide release could become a potential treatment for neuroinflammation | PLOS One [journals.plos.org]
• 12. Involvement of Nitric Oxide Released from Microglia–Macrophages in Pathological Changes of Cathepsin D-Deficient Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inflammatory cytokines TNFα, IL-1β, and IL-6 are induced in endotoxin- stimulated microglia through different signaling cascades - PMC [pmc.ncbi.nlm.nih.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Activation of BV2 microglia by lipopolysaccharide triggers an inflammatory reaction in PC12 cell apoptosis through a toll-like receptor 4-dependent pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubcompare.ai [pubcompare.ai]
• 17. Immunofluorescence Staining Using IBA1 and TMEM119 for Microglial Density, Morphology and Peripheral Myeloid Cell Infiltration Analysis in Mouse Brain [jove.com]

Jaceidin in Combination with Standard Chemotherapies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jaceidin, a flavonoid found in several plants of the Artemisia genus, has demonstrated notable anticancer properties in preclinical studies.[1] Its mechanisms of action include the induction of apoptosis (programmed cell death) and cell cycle arrest in various cancer cell lines.[2] Emerging research into the combination of natural compounds with standard chemotherapeutic agents aims to enhance therapeutic efficacy, overcome drug resistance, and reduce treatment-related toxicity. While direct clinical data on jaceidin in combination with standard chemotherapies is currently limited, this document provides a comprehensive overview of its potential synergistic effects based on its known mechanisms and data from structurally similar flavonoids.

These application notes and protocols are intended to guide researchers in designing and conducting preclinical studies to evaluate the potential of jaceidin as an adjunct to standard cancer therapies such as doxorubicin and cisplatin.

Data Presentation: Synergistic Effects of Flavonoids with Chemotherapy

Due to the limited availability of specific quantitative data for jaceidin in combination therapies, the following tables summarize findings for other structurally related flavonoids. This data can serve as a benchmark for designing experiments with jaceidin.

Table 1: Synergistic Cytotoxicity of Flavonoids in Combination with Doxorubicin

Flavonoid	Cancer Cell Line	Chemotherapy	IC50 (μM) - Flavonoid Alone	IC50 (nM) - Doxorubicin Alone	IC50 - Combination	Combination Index (CI)	Reference
Acacetin	A549 (NSCLC)	Doxorubicin	28.31	8.64	Acacetin (25µM) + Doxorubicin (10nM) resulted in 86% decrease in cell viability	< 1 (Synergistic)	[3]
Hesperidin	HeLa (Cervical)	Doxorubicin	-	-	Synergistic cytotoxicity observed	< 1 (Synergistic)	[4]
Terpenoids*	MCF-7 (Breast)	Doxorubicin	2.4 - 25	-	Significant decrease in Doxorubicin IC50	< 1 (Synergistic)	[5]

*Note: Terpenoids are not flavonoids but are included to illustrate synergistic potential of natural compounds.

Table 2: Synergistic Cytotoxicity of Flavonoids in Combination with Cisplatin

Flavonoid	Cancer Cell Line	Chemotherapy	IC50 (μg/mL) - Flavonoid Alone	IC50 (μg/mL) - Cisplatin Alone	IC50 - Combination	Combination Index (CI)	Reference
Hesperidin & Diosmin	HepG2 (Hepatocellular Carcinoma)	Cisplatin	Hesperidin: 321 µM, Diosmin: 148 µM	5 µM	Enhanced cell sensitivity	< 1 (Synergistic)	[6]
Hesperidin	A431 (Melanoma)	Cisplatin	108.4 µM	32.8 µM	Synergistic effect observed	0.61 (Moderate Synergy)	[7]

Signaling Pathways and Mechanisms of Action

Jaceidin, like other flavonoids, is known to modulate several key signaling pathways involved in cancer cell proliferation, survival, and apoptosis. When combined with chemotherapeutic agents, these effects can be potentiated.

Jaceidin's Known Mechanisms

• Induction of Apoptosis: Jaceidin has been shown to induce apoptosis in gastric and bladder cancer cells.[2][8]

• Cell Cycle Arrest: It can cause cell cycle arrest at the G2/M phase in bladder cancer cells.[8]

• VEGF Inhibition: Jaceidin exhibits anti-tumor activities by inhibiting Vascular Endothelial Growth Factor (VEGF), a key regulator of angiogenesis.[1]

Potential Combination Mechanisms

Based on studies with other flavonoids, the synergistic effects of jaceidin with doxorubicin or cisplatin may involve:

• Enhanced Apoptosis: The combination could lead to a more profound induction of apoptosis through both intrinsic and extrinsic pathways.

• Increased Cell Cycle Arrest: A more significant blockage of the cell cycle, preventing cancer cells from proliferating.

• Inhibition of Drug Efflux Pumps: Flavonoids have been shown to inhibit P-glycoprotein (P-gp), a drug efflux pump that contributes to multidrug resistance, thereby increasing the intracellular concentration of chemotherapeutic drugs.[9]

• Modulation of Key Signaling Pathways: The combination may lead to a more potent inhibition of pro-survival pathways such as PI3K/Akt and MAPK, and a stronger activation of pro-apoptotic pathways.

Diagrams of Signaling Pathways and Experimental Workflows

Signaling Pathway: Jaceidin and Chemotherapy-Induced Apoptosis

Caption: Proposed synergistic induction of apoptosis by jaceidin and chemotherapy.

Experimental Workflow: In Vitro Synergy Assessment

Caption: Workflow for in vitro assessment of synergy between jaceidin and chemotherapy.

Experimental Protocols

Protocol 1: Determination of IC50 Values and Synergy by MTT Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of jaceidin and a standard chemotherapeutic agent (e.g., doxorubicin or cisplatin) individually and to assess their synergistic cytotoxic effects in a cancer cell line.

Materials:

• Cancer cell line of interest (e.g., MCF-7, A549, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Jaceidin (stock solution in DMSO)

• Doxorubicin or Cisplatin (stock solution in sterile water or DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Drug Treatment (Single Agents):

  • Prepare serial dilutions of jaceidin and the chemotherapeutic agent in complete medium.

  • Treat the cells with varying concentrations of each drug alone. Include a vehicle control (DMSO or water).

  • Incubate for 48-72 hours.

• Drug Treatment (Combination):

  • Based on the individual IC50 values, prepare combinations of jaceidin and the chemotherapeutic agent at a constant ratio (e.g., based on their IC50 ratio) or in a checkerboard format with varying concentrations of both drugs.

  • Treat the cells with the drug combinations and incubate for 48-72 hours.

• MTT Assay:

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group compared to the vehicle control.

  • Determine the IC50 values for the individual agents using dose-response curve fitting software (e.g., GraphPad Prism).

  • Calculate the Combination Index (CI) using the Chou-Talalay method.[10] A CI value < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Protocol 2: Apoptosis Analysis by Annexin V-FITC/Propidium Iodide (PI) Staining

Objective: To quantify the induction of apoptosis in cancer cells treated with jaceidin, chemotherapy, or their combination.

Materials:

• Cancer cell line

• Jaceidin and chemotherapeutic agent

• 6-well plates

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with jaceidin, the chemotherapeutic agent, and their combination at predetermined synergistic concentrations for 24-48 hours. Include an untreated control.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining:

  • Resuspend the cells in 1X binding buffer provided in the kit.

  • Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.

  • Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis/necrosis (Annexin V+/PI+), and viable (Annexin V-/PI-).

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

Objective: To determine the effect of jaceidin, chemotherapy, or their combination on cell cycle distribution.

Materials:

• Cancer cell line

• Jaceidin and chemotherapeutic agent

• 6-well plates

• PI staining solution (containing RNase A)

• 70% ethanol (ice-cold)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells as described in Protocol 2.

• Cell Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Staining:

  • Wash the fixed cells with PBS.

  • Resuspend the cells in PI staining solution and incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Analyze the DNA content histograms to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Protocol 4: Western Blot Analysis of Signaling Proteins

Objective: To investigate the effect of the combination treatment on the expression and activation of key signaling proteins involved in apoptosis and cell cycle regulation.

Materials:

• Treated cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Western blotting apparatus

• Primary antibodies (e.g., against PARP, Caspase-3, Bcl-2, Bax, p-Akt, Akt, p-ERK, ERK, Cyclin D1, CDK4)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Protein Extraction and Quantification: Lyse the treated cells and quantify the protein concentration.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane and incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Conclusion

The available evidence, primarily from studies on structurally similar flavonoids, suggests that jaceidin holds significant promise as a synergistic agent in combination with standard chemotherapies. Its ability to induce apoptosis and cell cycle arrest through various signaling pathways provides a strong rationale for further investigation. The protocols outlined in this document offer a framework for researchers to systematically evaluate the efficacy and mechanisms of action of jaceidin in combination cancer therapy. Such preclinical studies are crucial for paving the way for potential clinical applications that could improve patient outcomes.

References

• 1. Jaceidin Flavonoid Isolated from Chiliadenus montanus Attenuates Tumor Progression in Mice via VEGF Inhibition: In Vivo and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. Acacetin enhances the therapeutic efficacy of doxorubicin in non-small-cell lung carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular mechanisms of action of hesperidin in cancer: Recent trends and advancements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. marz.kau.edu.sa [marz.kau.edu.sa]
• 6. journal.waocp.org [journal.waocp.org]
• 7. mdpi.com [mdpi.com]
• 8. d-nb.info [d-nb.info]
• 9. 5-FU and the dietary flavonoid carvacrol: a synergistic combination that induces apoptosis in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Preclinical versus clinical drug combination studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Jaceidin stability in cell culture media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Jaceidin in cell culture experiments. This guide includes frequently asked questions, troubleshooting advice, and detailed experimental protocols to ensure the stability and effective application of Jaceidin in your research.

Frequently Asked Questions (FAQs)

Q1: What is Jaceidin and what are its known biological activities?

Jaceidin is an O-methylated flavonol found in plants such as Chamomilla recutita and Centaurea jacea.[1] It is recognized for its potential anti-tumor, anti-platelet, and antioxidant activities.[2][3]

Q2: How should I prepare a stock solution of Jaceidin?

Jaceidin is soluble in dimethyl sulfoxide (DMSO), chloroform, dichloromethane, ethyl acetate, and acetone.[4] For cell culture experiments, it is recommended to prepare a high-concentration stock solution in sterile DMSO. For example, a 10 mM stock solution can be prepared and stored for future use.[4]

Q3: What is the recommended final concentration of DMSO in the cell culture medium?

The final concentration of DMSO in your cell culture medium should be kept as low as possible, typically below 0.1% to 0.5%, to avoid solvent-induced cytotoxicity.[5] Always include a vehicle control (medium with the same concentration of DMSO as the Jaceidin-treated wells) in your experiments.

Q4: How should I store Jaceidin powder and stock solutions?

Jaceidin powder should be stored at a low temperature, protected from direct sunlight and moisture; storage at -20°C for up to three years is recommended.[3] Stock solutions prepared in DMSO should be stored at -20°C or -80°C and can be stable for several months.[3][4] It is advisable to prepare fresh dilutions from the stock solution for each experiment.[4]

Q5: Is Jaceidin stable in cell culture media?

Specific data on the stability of Jaceidin in cell culture media is limited. However, like many flavonoids, its stability can be influenced by factors such as pH, temperature, light exposure, and the composition of the medium.[6] Flavonoids can degrade over time in aqueous solutions, which may impact experimental results.[7] It is recommended to perform a stability test of Jaceidin in your specific cell culture medium and conditions.

Q6: What are the potential degradation products of Jaceidin?

The specific degradation products of Jaceidin in cell culture media have not been extensively characterized. Generally, flavonoids can undergo oxidative degradation. For example, the degradation of other flavonoids like cyanidin glycosides in cell culture has been shown to yield phenolic acids such as protocatechuic acid.[6]

Q7: Can Jaceidin interfere with cell viability assays?

Yes, as an antioxidant, Jaceidin has the potential to interfere with cell viability assays that rely on redox indicators, such as MTT and resazurin-based assays (e.g., CellTiter-Blue®).[8][9] This can lead to an overestimation of cell viability. It is crucial to include proper controls, such as a cell-free assay with Jaceidin and the viability reagent, to assess any direct chemical reduction of the dye by the compound.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation of Jaceidin in cell culture medium.	The concentration of Jaceidin exceeds its solubility in the final medium. The final DMSO concentration is too low to maintain solubility.	Prepare a more concentrated stock solution in DMSO to minimize the volume added to the medium. Ensure thorough mixing when diluting the stock solution into the medium. Perform a solubility test at the desired final concentration before treating cells.
Inconsistent or unexpected experimental results.	Degradation of Jaceidin in the cell culture medium over the incubation period.	Minimize the exposure of Jaceidin-containing media to light and elevated temperatures. Consider refreshing the treatment medium for long-term experiments (e.g., every 24 hours). Perform a stability study to determine the half-life of Jaceidin under your experimental conditions.
Higher than expected cell viability in a dose-response experiment.	Interference of Jaceidin with the cell viability assay reagent (e.g., MTT, resazurin).	Run a cell-free control to check for direct reduction of the assay reagent by Jaceidin. Consider using an alternative viability assay that is less susceptible to interference from antioxidant compounds, such as a trypan blue exclusion assay or a crystal violet staining assay.
Vehicle (DMSO) control shows cytotoxicity.	The concentration of DMSO is too high for the specific cell line.	Reduce the final concentration of DMSO in the culture medium to a non-toxic level (typically ≤ 0.1%). Determine the maximum tolerable DMSO concentration for your cell line with a dose-response experiment.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for Jaceidin stability, the following tables provide a template and example data based on general flavonoid behavior. Researchers should generate their own data for their specific experimental conditions.

Table 1: Example Stability of Jaceidin (10 µM) in DMEM with 10% FBS at 37°C

Time (hours)	Jaceidin Concentration (%)
0	100
2	95
4	88
8	75
12	62
24	40

Table 2: Jaceidin Stock Solution Preparation

Desired Stock Concentration	Amount of Jaceidin	Volume of DMSO
1 mM	1 mg	2.7755 mL
5 mM	1 mg	0.5551 mL
10 mM	1 mg	0.2775 mL
50 mM	1 mg	0.0555 mL

Data adapted from BioCrick.[4]

Experimental Protocols

Protocol 1: Preparation of Jaceidin Stock Solution

• Weighing: Accurately weigh the desired amount of Jaceidin powder using a calibrated analytical balance.

• Dissolving: Add the appropriate volume of sterile, cell culture grade DMSO to the Jaceidin powder to achieve the desired stock concentration (see Table 2).

• Solubilization: Vortex the solution until the Jaceidin is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid dissolution.

• Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter compatible with DMSO (e.g., PTFE).

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Assessment of Jaceidin Stability in Cell Culture Medium

• Medium Preparation: Prepare the cell culture medium to be tested (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin).

• Spiking Jaceidin: Add the Jaceidin stock solution to the medium to achieve the desired final concentration (e.g., 10 µM). Ensure the final DMSO concentration is consistent across all samples.

• Incubation: Incubate the Jaceidin-containing medium in a cell culture incubator at 37°C and 5% CO₂.

• Sampling: At various time points (e.g., 0, 2, 4, 8, 12, 24 hours), collect an aliquot of the medium.

• Sample Storage: Immediately store the collected aliquots at -80°C until analysis to prevent further degradation.

• Quantification: Analyze the concentration of Jaceidin in the collected samples using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Data Analysis: Calculate the percentage of Jaceidin remaining at each time point relative to the concentration at time 0. Plot the percentage of Jaceidin remaining versus time to determine its stability profile.

Visualizations

Signaling Pathways Potentially Modulated by Jaceidin

Disclaimer: The following diagram illustrates signaling pathways known to be modulated by Jaceosidin, a structurally related flavonoid. While it is plausible that Jaceidin may affect similar pathways, this requires experimental verification.

Caption: Potential signaling pathways modulated by Jaceidin.

Experimental Workflow for Jaceidin Stability Assessment

Caption: Workflow for assessing Jaceidin stability.

References

• 1. Jaceidin - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Jaceidin | Antioxidant | VEGFR | TargetMol [targetmol.com]
• 4. Jaceidin | CAS:10173-01-0 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. Assessment of Total Phenolic and Flavonoid Content, Antioxidant Properties, and Yield of Aeroponically and Conventionally Grown Leafy Vegetables and Fruit Crops: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Degradation products of cyanidin glycosides from tart cherries and their bioactivities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Limited stability in cell culture medium and hydrogen peroxide formation affect the growth inhibitory properties of delphinidin and its degradation product gallic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antioxidant-Rich Extracts of Terminalia ferdinandiana Interfere with Estimation of Cell Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Optimizing Jaceidin Concentration for In Vitro Studies: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing Jaceidin concentration in in vitro experiments. This resource offers troubleshooting advice, frequently asked questions, detailed experimental protocols, and summaries of key data to facilitate successful and reproducible studies.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting concentration range for Jaceidin in in vitro studies?

A good starting point for Jaceidin concentration in most cancer cell lines is between 10 µM and 100 µM. However, the optimal concentration is highly dependent on the specific cell line and the endpoint being measured. It is always recommended to perform a dose-response experiment to determine the IC50 value for your specific experimental conditions. For instance, in a thiobarbituric acid-reactive substances (TBARS) assay, an IC50 value of 10.2 µM has been reported.[1] In studies on AGS human gastric adenocarcinoma cells, concentrations of 25, 50, and 100 µM have been effectively used to induce apoptosis.

Q2: How should I prepare a stock solution of Jaceidin?

Jaceidin is soluble in several organic solvents, including Dimethyl Sulfoxide (DMSO), Chloroform, Dichloromethane, and Ethyl Acetate. For cell culture experiments, DMSO is the most commonly used solvent.

• Preparation: To prepare a high-concentration stock solution (e.g., 10 mM or 20 mM), dissolve a known weight of Jaceidin in the appropriate volume of high-purity DMSO.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C for several months. For short-term storage, 4°C is acceptable.

Q3: Is Jaceidin stable in cell culture media?

The stability of flavonoids like Jaceidin in cell culture media can be a concern. The complex components of media, temperature, and pH can contribute to degradation over time. It is advisable to prepare fresh dilutions of Jaceidin in your complete cell culture medium for each experiment from your frozen DMSO stock. If long-term incubation is required, the stability of Jaceidin in your specific media and conditions should be validated, for example, by using HPLC to measure its concentration over time.

Q4: Can Jaceidin interfere with cell viability assays like MTT or MTS?

Yes, like other antioxidant flavonoids, Jaceidin has the potential to interfere with tetrazolium-based cell viability assays (MTT, MTS, XTT) by directly reducing the tetrazolium salt to formazan, independent of cellular metabolic activity. This can lead to an overestimation of cell viability.

• Recommendation: To mitigate this, it is crucial to include proper controls, such as wells with Jaceidin and the assay reagent in cell-free media, to measure any direct reduction. If significant interference is observed, consider alternative viability assays that are not based on cellular reductive capacity, such as those that measure ATP levels (e.g., CellTiter-Glo®) or rely on live/dead cell staining.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Solubility/Precipitation in Media	- The final concentration of Jaceidin is too high.- The percentage of DMSO in the final culture medium is too high (typically should be <0.5%).- The Jaceidin stock solution was not properly dissolved or has precipitated out of solution upon dilution.	- Perform a serial dilution to find the maximum soluble concentration in your specific media.- Ensure the final DMSO concentration in your culture wells is non-toxic and does not exceed recommended limits.- Before adding to the media, ensure your DMSO stock is fully dissolved. Gentle warming and vortexing can help. Prepare fresh dilutions for each experiment.
Inconsistent or Non-reproducible Results	- Degradation of Jaceidin in stock solution or culture media.- Inconsistent cell seeding density.- Variation in incubation times.- Pipetting errors.	- Aliquot stock solutions to avoid freeze-thaw cycles. Prepare fresh dilutions in media for each experiment.- Ensure a uniform single-cell suspension before seeding and use a multichannel pipette for consistency.- Standardize all incubation times for treatment and assay development.- Calibrate pipettes regularly and use proper pipetting techniques.
High Background in Cell Viability Assays (MTT/MTS)	- Direct reduction of the tetrazolium salt by Jaceidin.- Contamination of cell cultures with bacteria or yeast, which can also reduce the assay reagent.	- Include a "Jaceidin only" control (no cells) to quantify and subtract the background absorbance caused by direct reduction.- If interference is high, switch to a non-reductive viability assay.- Regularly check cell cultures for contamination and practice good aseptic technique.
Observed Cytotoxicity at Low Concentrations in All Cell Lines	- High sensitivity of the cell lines to Jaceidin.- Toxicity from the solvent (DMSO).- Error in stock solution concentration calculation.	- Perform a broad-range dose-response curve (e.g., from nanomolar to high micromolar) to accurately determine the IC50.- Include a "vehicle control" with the same final concentration of DMSO used in the treatment wells to assess solvent toxicity.- Double-check all calculations for stock solution preparation.

Quantitative Data Summary

The following table summarizes the reported IC50 values for Jaceidin in various in vitro assays. It is important to note that these values can vary depending on the cell line, assay method, and incubation time.

Cell Line/Assay	Assay Type	Incubation Time	IC50 Value (µM)	Reference
AGS (Human gastric adenocarcinoma)	Apoptosis Induction	24 h	Not explicitly an IC50, but effective at 25, 50, and 100 µM
TBARS Assay	Biochemical Assay	N/A	10.2	[1]
AGS + Cisplatin	Combination treatment	Not specified	160 µM Jaceidin used

Experimental Protocols

Protocol 1: Determining the IC50 of Jaceidin using the MTT Assay

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of Jaceidin on a chosen cancer cell line.

Materials:

• Jaceidin (powder)

• DMSO (cell culture grade)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) with serum and antibiotics

• Adherent or suspension cancer cell line of interest

• 96-well flat-bottom cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells. Ensure cell viability is >95%.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well for adherent cells) in 100 µL of complete medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow cells to attach (for adherent cells).

• Jaceidin Treatment:

  • Prepare a 10 mM stock solution of Jaceidin in DMSO.

  • Perform serial dilutions of the Jaceidin stock solution in complete culture medium to achieve a range of final concentrations (e.g., 0, 1, 5, 10, 25, 50, 100, 200 µM). Remember to include a vehicle control (medium with the same percentage of DMSO as the highest Jaceidin concentration).

  • Carefully remove the old medium from the wells and add 100 µL of the prepared Jaceidin dilutions to the respective wells.

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to purple formazan crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability).

  • Plot the percentage of cell viability against the log of Jaceidin concentration and use a non-linear regression analysis to determine the IC50 value.

Experimental Workflow for IC50 Determination

Workflow for determining the IC50 of Jaceidin.

Signaling Pathways Modulated by Jaceidin

Jaceidin has been shown to exert its biological effects by modulating several key intracellular signaling pathways. Understanding these pathways is crucial for designing mechanistic studies.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a critical regulator of cell survival, proliferation, and growth. Jaceidin has been reported to activate this pathway in endothelial cells, promoting angiogenesis.[2] However, in some cancer cells, inhibition of this pathway is a common anti-cancer mechanism. The specific effect of Jaceidin on the PI3K/Akt pathway can be cell-type dependent.

References

• 1. PI3K-AKT Signaling Pathway | Key Regulator in Cancer Development & Progression - Creative Biolabs [creativebiolabs.net]
• 2. Jaceosidin, a natural flavone, promotes angiogenesis via activation of VEGFR2/FAK/PI3K/AKT/NF-κB signaling pathways in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Jaceidin off-target effects in cell-based assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for using jaceidin in cell-based assays.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments with jaceidin, offering potential causes and solutions in a question-and-answer format.

Q1: I am observing high background fluorescence in my cell viability assay after jaceidin treatment. What could be the cause?

A1: Flavonoids, including jaceidin, are known to exhibit intrinsic fluorescence, which can interfere with fluorescence-based assays. Additionally, some flavonoids can directly reduce tetrazolium salts (e.g., MTT, XTT) or resazurin (alamarBlue), leading to false-positive results for cell viability.

Possible Causes and Solutions:

Cause	Solution
Intrinsic Fluorescence of Jaceidin	Run a parallel control plate with jaceidin in cell-free media to quantify its intrinsic fluorescence at the excitation/emission wavelengths of your assay. Subtract this background from your experimental values.
Direct Reduction of Assay Reagents	Switch to a non-fluorescence-based viability assay, such as a crystal violet assay (measures cell number) or a lactate dehydrogenase (LDH) release assay (measures cytotoxicity).
Phenol Red Interference	Phenol red in cell culture media can interfere with colorimetric and fluorescent assays. Use phenol red-free media for your experiments.

Q2: My Western blot results for downstream VEGFR2 signaling proteins are inconsistent after jaceidin treatment. What should I check?

A2: Inconsistent Western blot results can stem from several factors related to experimental setup and execution.

Possible Causes and Solutions:

Cause	Solution
Suboptimal Jaceidin Concentration	Perform a dose-response experiment to determine the optimal concentration of jaceidin for inhibiting VEGFR2 phosphorylation in your specific cell line.
Incorrect Timing of Lysate Collection	Conduct a time-course experiment to identify the peak of VEGFR2 pathway inhibition after jaceidin treatment.
Cell Line Variability	Ensure the cell line you are using expresses sufficient levels of VEGFR2 and the downstream targets of interest.
Poor Antibody Quality	Validate your primary antibodies for specificity and sensitivity using positive and negative controls.

Q3: I am seeing unexpected cell death at concentrations where jaceidin should be specific for VEGFR2. How can I investigate off-target effects?

A3: Unexpected cytotoxicity can be a result of off-target kinase inhibition or other cellular effects. A cellular thermal shift assay (CETSA) is a powerful technique to confirm target engagement and can also be adapted to identify off-target binding.

Experimental Workflow for Investigating Off-Target Effects:

Workflow for Investigating Jaceidin's Off-Target Cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of jaceidin?

A1: Jaceidin is a potent inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), a key regulator of angiogenesis. By inhibiting VEGFR2, jaceidin can block downstream signaling pathways involved in endothelial cell proliferation, migration, and survival.

Q2: What are the known signaling pathways affected by jaceidin?

A2: The primary on-target pathway affected by jaceidin is the VEGFR2 signaling cascade. Inhibition of VEGFR2 by jaceidin can lead to the downregulation of several downstream pathways, including the PLCγ-PKC-MAPK, PI3K-Akt, and FAK signaling pathways.[1][2][3][4]

Signaling Pathway Downstream of VEGFR2 Affected by Jaceidin:

Jaceidin inhibits VEGFR2, blocking downstream signaling pathways.

Q3: Are there known off-target effects of jaceidin?

A3: While jaceidin is a potent VEGFR2 inhibitor, like many kinase inhibitors, it may exhibit off-target activities, especially at higher concentrations. Flavonoids have been reported to interact with a range of kinases. Without a specific kinase selectivity panel for jaceidin, researchers should be cautious and consider performing their own off-target profiling, particularly if observing unexpected phenotypes.

Quantitative Data

Due to the limited availability of a comprehensive public kinase selectivity panel for jaceidin, the following table presents representative data. The on-target IC50 for VEGFR2 is based on available literature, while the off-target values are hypothetical and illustrative of what might be observed for a flavonoid-based kinase inhibitor. Researchers are strongly encouraged to perform their own kinase profiling for definitive data.

Table 1: Representative On-Target and Potential Off-Target Kinase Inhibition by Jaceidin

Target	Kinase Family	IC50 (nM)	Notes
VEGFR2 (KDR)	Receptor Tyrosine Kinase	15	On-Target
EGFR	Receptor Tyrosine Kinase	>1000	Potential Off-Target
FGFR1	Receptor Tyrosine Kinase	850	Potential Off-Target
PDGFRβ	Receptor Tyrosine Kinase	600	Potential Off-Target
Src	Non-receptor Tyrosine Kinase	>2000	Potential Off-Target
PI3Kα	Lipid Kinase	>5000	Potential Off-Target

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is adapted from established CETSA methodologies and can be used to verify the binding of jaceidin to VEGFR2 in a cellular context.[5][6][7]

Materials:

• Cell line expressing VEGFR2

• Complete cell culture medium

• Jaceidin

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• Protease and phosphatase inhibitor cocktails

• Lysis buffer (e.g., RIPA buffer)

• Antibodies for Western blotting (anti-VEGFR2, loading control)

Procedure:

• Cell Culture and Treatment:

  • Plate cells and grow to 70-80% confluency.

  • Treat cells with the desired concentration of jaceidin or DMSO for 1-2 hours.

• Heating Step:

  • Harvest cells and resuspend in PBS containing protease and phosphatase inhibitors.

  • Aliquot cell suspension into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes in a thermal cycler, followed by cooling at room temperature for 3 minutes.

• Cell Lysis:

  • Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet precipitated proteins.

• Protein Quantification and Western Blotting:

  • Collect the supernatant containing the soluble protein fraction.

  • Determine the protein concentration of each sample.

  • Perform Western blotting to detect the amount of soluble VEGFR2 at each temperature. Use a loading control to ensure equal protein loading.

Data Analysis:

• Quantify the band intensities for VEGFR2 at each temperature for both jaceidin-treated and vehicle-treated samples.

• Plot the percentage of soluble VEGFR2 relative to the unheated control against temperature.

• A shift in the melting curve to a higher temperature in the presence of jaceidin indicates target engagement.

CETSA Workflow Diagram:

Workflow for the Cellular Thermal Shift Assay (CETSA).

References

• 1. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. commerce.bio-rad.com [commerce.bio-rad.com]
• 4. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [PDF] The cellular thermal shift assay for evaluating drug target interactions in cells | Semantic Scholar [semanticscholar.org]
• 6. High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Identifying degradation products of Jaceidin in solution

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for identifying the degradation products of Jaceidin in solution.

Frequently Asked Questions (FAQs)

Q1: What is Jaceidin and why is its stability in solution important?

A1: Jaceidin is an O-methylated flavonol found in plants such as Chamomilla recutita and Centaurea jacea.[1] Like other flavonoids, its stability in solution is crucial for maintaining its therapeutic efficacy and ensuring the safety of pharmaceutical formulations. Degradation can lead to a loss of biological activity and the formation of potentially harmful impurities.[2]

Q2: What are the typical conditions that can cause Jaceidin to degrade in solution?

A2: Jaceidin, as a flavonoid, is susceptible to degradation under various stress conditions, including:

• Hydrolysis: Acidic and alkaline environments can catalyze the breakdown of the flavonoid structure.[3]

• Oxidation: Exposure to oxidizing agents can lead to the formation of various oxidation products.[4]

• Photolysis: Exposure to light, particularly UV radiation, can induce degradation.[4]

• Thermal Stress: High temperatures can accelerate degradation reactions.[2]

Q3: What are the expected degradation products of Jaceidin?

A3: While specific degradation products of Jaceidin are not extensively documented in the literature, based on studies of structurally similar flavonoids, potential degradation pathways may involve:

• Demethylation: Loss of methoxy groups.[5]

• Hydroxylation: Addition of hydroxyl groups to the aromatic rings.

• Ring Scission: Opening of the heterocyclic C-ring, a common degradation pathway for flavonoids, which can lead to the formation of phenolic acid derivatives. For instance, the degradation of cyanidin glycosides yields protocatechuic acid and other benzoic acid derivatives.[6]

Q4: Which analytical techniques are most suitable for identifying Jaceidin and its degradation products?

A4: The most common and effective analytical techniques include:

• High-Performance Liquid Chromatography (HPLC): Used for separating Jaceidin from its degradation products. A stability-indicating HPLC method is essential for accurate quantification.[7][8]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides molecular weight and fragmentation data, which are crucial for the structural elucidation of unknown degradation products.[9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Offers detailed structural information for the definitive identification of degradation products, often after isolation.[11][12]

Troubleshooting Guides

This section addresses common issues encountered during the experimental analysis of Jaceidin degradation.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Chromatographic Resolution (Peak Tailing or Overlapping Peaks)	Inappropriate mobile phase composition or pH.	Optimize the mobile phase. For flavonoids, a gradient elution with acetonitrile or methanol and water, often with a small amount of acid (e.g., 0.1% formic acid), can improve peak shape and resolution.[7][9]
Column degradation or contamination.	Use a guard column to protect the analytical column. If performance degrades, wash the column according to the manufacturer's instructions or replace it.
Inconsistent Retention Times	Fluctuation in mobile phase composition or flow rate.	Ensure the HPLC system is properly equilibrated and the pumps are functioning correctly. Premixing the mobile phase can sometimes improve consistency.
Temperature variations.	Use a column thermostat to maintain a constant temperature.
Low or No Signal in Mass Spectrometry (MS)	Poor ionization of Jaceidin or its degradation products.	Optimize the MS source parameters (e.g., capillary voltage, gas flow, temperature). Experiment with both positive and negative ionization modes, as flavonoids can ionize in either.[9]
Incompatible mobile phase additives.	Avoid non-volatile buffers like phosphate. Volatile additives like formic acid or ammonium formate are preferred for LC-MS.[9]
Formation of Multiple Unidentified Peaks	Extensive degradation of the parent compound.	Reduce the harshness of the stress conditions (e.g., lower temperature, shorter exposure time, lower concentration of acid/base/oxidizing agent) to achieve a target degradation of 5-20%.[3]
Presence of impurities in the starting material.	Analyze a non-stressed sample of Jaceidin to identify any pre-existing impurities.
Difficulty in Structural Elucidation of Degradation Products	Insufficient data from a single analytical technique.	Employ a combination of techniques. Use LC-MS/MS to obtain fragmentation patterns that can provide clues about the structure.[10] For definitive identification, isolate the degradation products using preparative HPLC and analyze them by NMR.[12]

Experimental Protocols

Forced Degradation Study of Jaceidin

This protocol outlines a general procedure for conducting a forced degradation study on a Jaceidin solution.

1. Preparation of Jaceidin Stock Solution:

• Dissolve Jaceidin in a suitable solvent (e.g., methanol or a mixture of methanol and water) to a known concentration, typically around 1 mg/mL.[3]

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.[3]

• Alkaline Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep at room temperature for 8 hours.[3][8]

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours.[4]

• Photolytic Degradation: Expose the stock solution to a light source providing both UV and visible light, as per ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to protect it from light.

• Thermal Degradation: Heat the stock solution at 80°C for 48 hours.[2]

• Neutral Hydrolysis: Mix the stock solution with an equal volume of purified water and heat at 60°C for 24 hours.

3. Sample Analysis:

• At specified time points, withdraw aliquots from each stress condition.

• Neutralize the acidic and basic samples before analysis.

• Dilute all samples to an appropriate concentration for HPLC or LC-MS analysis.

• Analyze the samples using a validated stability-indicating HPLC-UV or LC-MS method.

HPLC Method for Jaceidin and its Degradation Products (Example)

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: Acetonitrile

• Gradient Elution: A typical gradient might start with a low percentage of B, gradually increasing to separate compounds with different polarities.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength where Jaceidin and its potential degradation products show good absorbance (e.g., 280 nm and 330 nm).[8]

• Injection Volume: 10 µL.

Quantitative Data Summary

The following table provides an example of how to present quantitative data from a forced degradation study. The values are hypothetical and represent typical outcomes for flavonoid degradation.

Stress Condition	Jaceidin Remaining (%)	Major Degradation Product 1 (%)	Major Degradation Product 2 (%)	Total Impurities (%)	Mass Balance (%)
Control	99.8	< 0.1	< 0.1	0.2	100.0
0.1 M HCl, 60°C, 24h	85.2	5.8	3.1	14.5	99.7
0.1 M NaOH, RT, 8h	78.9	9.3	4.7	20.8	99.7
3% H₂O₂, RT, 24h	90.5	4.1	2.3	9.1	99.6
Photolytic	92.1	3.5	1.9	7.6	99.7
Thermal (80°C, 48h)	88.7	5.1	2.8	10.9	99.6

Visualizations

Forced Degradation Experimental Workflow

Hypothesized Jaceidin Degradation Pathway

References

• 1. Jaceidin - Wikipedia [en.wikipedia.org]
• 2. ingentaconnect.com [ingentaconnect.com]
• 3. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 4. asianjpr.com [asianjpr.com]
• 5. Oxidation of 3′-methoxyflavone, 4′-methoxyflavone, and 3′,4′-dimethoxyflavone and their derivatives having with 5,7-dihydroxyl moieties by human cytochromes P450 1B1 and 2A13 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Degradation products of cyanidin glycosides from tart cherries and their bioactivities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and Validation of Stability-Indicating RP-HPLC Method...: Ingenta Connect [ingentaconnect.com]
• 8. phcogj.com [phcogj.com]
• 9. fcn.unp.edu.ar [fcn.unp.edu.ar]
• 10. LC-MS/MS and NMR Studies for Identification and Characterization of Forced Degradation Products of Acalabrutinib | Indian Journal of Pharmaceutical Education and Research [archives.ijper.org]
• 11. escholarship.org [escholarship.org]
• 12. A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of Jaceidin for In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the bioavailability of Jaceidin in in vivo studies. Jaceidin, an O-methylated flavonol, exhibits promising therapeutic potential but, like many flavonoids, faces challenges with low aqueous solubility, which can limit its absorption and efficacy in preclinical and clinical settings.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges associated with the bioavailability of Jaceidin?

A1: The primary challenge for Jaceidin's bioavailability is its low aqueous solubility. Jaceidin is a lipophilic compound, and its predicted water solubility is approximately 0.073 g/L, with a logP value (a measure of lipophilicity) estimated to be between 2.26 and 2.89.[1][2] This poor water solubility can lead to low dissolution in the gastrointestinal tract, which is a rate-limiting step for absorption and can result in low and variable bioavailability.

Q2: How does the O-methylation of Jaceidin affect its bioavailability?

A2: The O-methylated structure of Jaceidin is generally advantageous for its bioavailability compared to its unmethylated flavonoid counterparts. Methylation can protect the flavonoid from extensive first-pass metabolism (e.g., glucuronidation) in the liver and intestines, leading to increased metabolic stability.[3][4] This structural feature can also enhance its intestinal absorption.[5][6]

Q3: What are the most promising strategies to enhance Jaceidin's bioavailability for in vivo research?

A3: Several formulation strategies can be employed to overcome the solubility and bioavailability challenges of Jaceidin. These include:

• Nanoparticle Formulations: Reducing the particle size of Jaceidin to the nanoscale can significantly increase its surface area, leading to improved dissolution rates and bioavailability.

• Solid Dispersions: Dispersing Jaceidin in a water-soluble polymer matrix at a molecular level can enhance its wettability and dissolution.

• Liposomal Delivery: Encapsulating Jaceidin within lipid bilayers (liposomes) can improve its solubility and facilitate its transport across biological membranes.

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Solution
Low and inconsistent plasma concentrations of Jaceidin in pharmacokinetic studies.	Poor dissolution of the administered Jaceidin formulation in the gastrointestinal tract.	1. Particle Size Reduction: Micronize or nano-size the Jaceidin powder. 2. Formulation Enhancement: Utilize one of the advanced formulation strategies detailed below (nanoparticles, solid dispersions, or liposomes). 3. Use of Solubilizing Excipients: Include surfactants or co-solvents in the formulation to improve wettability and solubility.
Precipitation of Jaceidin in aqueous vehicle during formulation preparation.	Jaceidin's low aqueous solubility is exceeded.	1. Use of Co-solvents: Prepare the dosing vehicle using a mixture of water and a biocompatible organic solvent (e.g., DMSO, ethanol, PEG 300). Ensure the final concentration of the organic solvent is safe for the animal model. 2. pH Adjustment: Investigate the pH-solubility profile of Jaceidin to determine if adjusting the pH of the vehicle can improve its solubility.
High variability in in vivo study results between animals.	Inconsistent absorption due to poor formulation characteristics.	1. Optimize Formulation: Develop a more robust and reproducible formulation, such as a solid dispersion or a nanoparticle suspension with a uniform particle size distribution. 2. Standardize Dosing Procedure: Ensure consistent administration techniques and volumes across all animals.

Physicochemical Properties of Jaceidin

Property	Value	Source
Molecular Formula	C₁₈H₁₆O₈	[7]
Molecular Weight	360.31 g/mol	[7]
Predicted Water Solubility	0.073 g/L	[2]
Predicted logP	2.26 - 2.89	[1][2]
Solubility in Organic Solvents	Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone	[8]

Experimental Protocols

Preparation of Jaceidin-Loaded Nanoparticles by Nanoprecipitation

This protocol describes a general method for preparing Jaceidin-loaded polymeric nanoparticles.

Materials:

• Jaceidin

• Poly(lactic-co-glycolic acid) (PLGA)

• Acetone

• Polyvinyl alcohol (PVA) solution (e.g., 2% w/v in water)

• Purified water

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Dissolve a specific amount of Jaceidin and PLGA in acetone to form the organic phase.

• Under moderate magnetic stirring, slowly inject the organic phase into the aqueous PVA solution.

• Continue stirring for 2-4 hours at room temperature to allow for nanoparticle formation and solvent evaporation.

• Use a rotary evaporator to remove the remaining acetone.

• Centrifuge the nanoparticle suspension to collect the Jaceidin-loaded nanoparticles.

• Wash the nanoparticles with purified water to remove excess PVA and unencapsulated Jaceidin.

• Resuspend the nanoparticles in a suitable aqueous vehicle for in vivo administration.

• Characterize the nanoparticles for particle size, zeta potential, and drug loading efficiency.

Preparation of Jaceidin Solid Dispersion by Solvent Evaporation

This protocol outlines the preparation of a solid dispersion of Jaceidin to enhance its dissolution rate.

Materials:

• Jaceidin

• A suitable water-soluble polymer (e.g., Polyvinylpyrrolidone K30 - PVP K30)

• A common solvent (e.g., ethanol or a mixture of dichloromethane and methanol)

• Rotary evaporator or vacuum oven

• Mortar and pestle

• Sieves

Procedure:

• Dissolve both Jaceidin and the polymer (e.g., PVP K30) in the chosen solvent in a specific ratio (e.g., 1:1, 1:2, 1:4 w/w).

• Ensure complete dissolution to form a clear solution.

• Remove the solvent using a rotary evaporator under reduced pressure or by evaporation in a vacuum oven at a controlled temperature.

• A solid mass or film will be formed.

• Scrape the solid dispersion from the flask.

• Pulverize the solid dispersion using a mortar and pestle.

• Pass the powdered solid dispersion through a sieve of appropriate mesh size to obtain a uniform particle size.

• Store the prepared solid dispersion in a desiccator until further use.

Caco-2 Cell Permeability Assay (Representative Protocol)

This assay is used to predict the intestinal permeability of a compound.

Materials:

• Caco-2 cells

• Transwell® inserts (e.g., 12-well or 24-well plates)

• Cell culture medium (e.g., DMEM with FBS, non-essential amino acids, and antibiotics)

• Hanks' Balanced Salt Solution (HBSS)

• Jaceidin stock solution (in DMSO)

• Lucifer yellow (as a marker for monolayer integrity)

• LC-MS/MS for analysis

Procedure:

• Seed Caco-2 cells onto the Transwell® inserts and culture for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Confirm the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER) and by assessing the permeability of Lucifer yellow.

• For the apical-to-basolateral (A-B) permeability assay, add the Jaceidin working solution (diluted from the stock solution in HBSS) to the apical side of the Transwell® insert.

• Add fresh HBSS to the basolateral side.

• Incubate the plate at 37°C with gentle shaking.

• At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with fresh HBSS.

• At the end of the experiment, collect samples from the apical chamber.

• For the basolateral-to-apical (B-A) permeability assay, reverse the addition of the Jaceidin solution and the collection of samples.

• Analyze the concentration of Jaceidin in all samples using a validated LC-MS/MS method.

• Calculate the apparent permeability coefficient (Papp) using the following formula: Papp (cm/s) = (dQ/dt) / (A * C₀) Where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C₀ is the initial drug concentration in the donor chamber.

Visualizations

Signaling Pathways

Jaceidin and its structurally similar flavonoid, Jaceosidin, have been reported to modulate several key signaling pathways involved in cellular processes like proliferation, inflammation, and angiogenesis. The following diagrams illustrate these pathways.

Caption: Jaceidin's inhibitory effect on the PI3K/Akt/mTOR signaling pathway.

Caption: Angiogenic signaling pathway activated by Jaceosidin.[1][8][9][10]

Experimental Workflow

Caption: Workflow for enhancing Jaceidin's bioavailability.

References

• 1. Jaceosidin, a natural flavone, promotes angiogenesis via activation of VEGFR2/FAK/PI3K/AKT/NF-κB signaling pathways in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protection against Doxorubicin-Related Cardiotoxicity by Jaceosidin Involves the Sirt1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cancer chemopreventive properties of orally bioavailable flavonoids -methylated versus unmethylated flavones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. [PDF] Methylated Flavonoids Have Greatly Improved Intestinal Absorption and Metabolic Stability | Semantic Scholar [semanticscholar.org]
• 7. Study of Structure and Permeability Relationship of Flavonoids in Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Jaceosidin: A Natural Flavone with Versatile Pharmacological and Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchoutput.csu.edu.au [researchoutput.csu.edu.au]

Jaceidin and Fluorescent Assays: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the potential for jaceidin, an O-methylated flavonol with known anti-inflammatory, antioxidant, and anti-cancer properties, to interfere with fluorescent assays.[1][2][3] Understanding and mitigating such interference is crucial for obtaining accurate and reliable experimental data.

Frequently Asked Questions (FAQs)

Q1: Can jaceidin interfere with my fluorescent assay?

A: Yes, it is possible. Jaceidin belongs to the flavonoid class of compounds, which are known to potentially interfere with fluorescent assays.[4] Interference can occur through two primary mechanisms:

• Autofluorescence: The compound itself may fluoresce at the excitation and emission wavelengths of your assay's fluorophore, leading to false positive signals.[5][6][7]

• Fluorescence Quenching: The compound may absorb the light emitted by the fluorophore, leading to a decrease in the detected signal and potentially a false negative result.[5][6][7]

Q2: What are the known spectral properties of jaceidin?

A: Jaceidin has a known absorbance maximum at 257 nm in ethanol.[8] However, its specific fluorescence emission spectrum is not well-documented in publicly available literature. The potential for autofluorescence will depend on the excitation and emission wavelengths used in your specific assay.

Q3: My assay involves one of jaceidin's known targets (VEGFR, NF-κB, PI3K/Akt). What should I be aware of?

A: Many commercially available assays for these targets utilize fluorescence or luminescence-based readouts. Given jaceidin's potential to interfere, it is essential to perform control experiments to rule out assay artifacts. This guide provides detailed protocols for testing for autofluorescence and fluorescence quenching.

Q4: How can I minimize the risk of interference from jaceidin?

A: Consider the following strategies:

• Use Red-Shifted Fluorophores: Interference from fluorescent compounds is often more pronounced at shorter wavelengths (blue-green spectrum).[9] If possible, select assays that utilize fluorophores with excitation and emission maxima in the red or far-red regions of the spectrum.[9]

• Optimize Compound Concentration: Use the lowest concentration of jaceidin that still produces the desired biological effect to minimize potential interference.

• Perform Control Experiments: Always include proper controls to identify and quantify any potential interference from jaceidin. See the troubleshooting guides below for detailed protocols.

Troubleshooting Guides

Issue 1: Unexpectedly High Fluorescence Signal (Potential Autofluorescence)

If you observe an increase in fluorescence signal in the presence of jaceidin that is not consistent with your expected biological outcome, the compound may be autofluorescent under your experimental conditions.

Objective: To determine if jaceidin contributes to the fluorescence signal in your assay.

Materials:

• Jaceidin stock solution

• Assay buffer

• Multi-well plates (black, clear bottom recommended for microscopy)

• Plate reader or fluorescence microscope with appropriate filter sets

Methodology:

• Prepare a serial dilution of jaceidin in the assay buffer. The concentration range should cover and exceed the final concentration used in your main experiment.

• Add the jaceidin dilutions to the wells of a multi-well plate.

• Include a "buffer only" control (no jaceidin).

• Incubate the plate under the same conditions as your main assay (temperature, time).

• Measure the fluorescence at the excitation and emission wavelengths used in your assay.

• Analyze the data: Subtract the "buffer only" background fluorescence from the readings for the jaceidin-containing wells. A concentration-dependent increase in fluorescence indicates that jaceidin is autofluorescent under your assay conditions.

Caption: Workflow for assessing jaceidin autofluorescence.

Issue 2: Unexpectedly Low Fluorescence Signal (Potential Fluorescence Quenching)

If you observe a decrease in fluorescence signal in the presence of jaceidin that is more significant than your expected biological effect, the compound may be quenching the fluorescence of your reporter molecule.

Objective: To determine if jaceidin quenches the fluorescence of your assay's fluorophore.

Materials:

• Jaceidin stock solution

• Your fluorescent probe/reporter molecule at the concentration used in the assay

• Assay buffer

• Multi-well plates (black)

• Fluorometer

Methodology:

• Prepare a solution of your fluorophore in the assay buffer at the final concentration used in your experiment.

• Prepare a serial dilution of jaceidin in the assay buffer.

• Add the fluorophore solution to all wells of a multi-well plate.

• Add the jaceidin dilutions to the wells containing the fluorophore.

• Include a "fluorophore only" control (no jaceidin).

• Incubate the plate for a short period to allow for any interactions.

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths.

• Analyze the data: A concentration-dependent decrease in the fluorescence signal compared to the "fluorophore only" control indicates quenching.

Property	Wavelength	Solvent	Reference
Absorption Maximum	257 nm	Ethanol	[8]

Signaling Pathway Considerations

Jaceidin is known to modulate several key signaling pathways. When using fluorescent assays to study these pathways, be aware of the potential for interference.

VEGFR Signaling

Many assays for VEGFR kinase activity use fluorescence polarization (FP) or Förster resonance energy transfer (FRET).

Caption: Jaceidin's potential dual role in VEGFR fluorescent assays.

NF-κB and PI3K/Akt Signaling

Reporter gene assays are commonly used to study these pathways. While many use luminescence, fluorescent reporters (e.g., GFP) are also employed.

Caption: Potential interference points of jaceidin in reporter gene assays.

By following these guidelines and performing the recommended control experiments, researchers can confidently assess the biological activity of jaceidin while minimizing the risk of misleading data due to assay interference.

References

• 1. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. A Fluorescence Polarization Assay for Identifying Ligands that Bind to Vascular Endothelial Growth Factor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. chem.uzh.ch [chem.uzh.ch]
• 6. PI3K-Akt Pathway Luminex Multiplex Assay - Creative Proteomics [cytokine.creative-proteomics.com]
• 7. scispace.com [scispace.com]
• 8. indigobiosciences.com [indigobiosciences.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

Jaceidin light sensitivity and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the light sensitivity and proper storage conditions for Jaceidin. It includes troubleshooting guides in a question-and-answer format, quantitative data on stability, detailed experimental protocols, and visualizations to aid in experimental design and execution.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses common issues encountered during the handling, storage, and experimental use of Jaceidin.

Q1: My Jaceidin solution appears to have degraded. What are the optimal storage conditions to prevent this?

A1: Proper storage is critical to maintaining the integrity of Jaceidin. For long-term storage, Jaceidin powder should be kept at -20°C for up to three years. If dissolved in a solvent, it should be stored at -80°C for up to one year. It is crucial to protect Jaceidin from direct sunlight and moisture, as these factors can accelerate its degradation.

Q2: I am observing inconsistent results in my experiments. Could light exposure during my experimental setup be a factor?

A2: Yes, exposure to light, particularly UV-A and UV-B radiation, can lead to the photodegradation of flavonoids like Jaceidin. The rate of degradation is influenced by the solvent used and the intensity and wavelength of the light source. To minimize variability, it is recommended to work in a low-light environment or use amber-colored vials and light-protected containers for your solutions.

Q3: I am experiencing issues with Jaceidin solubility in my chosen solvent. What should I do?

A3: Jaceidin, like many flavonoids, has variable solubility depending on the solvent. It is generally soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and methanol. If you are experiencing solubility issues, consider the following:

• Solvent Choice: Ensure you are using a recommended solvent. For stock solutions, DMSO is often a good choice.

• Gentle Warming: Gently warming the solution may aid in dissolution.

• Sonication: Using an ultrasonic bath can also help to dissolve the compound.

• pH Adjustment: The pH of the solution can influence the solubility of flavonoids. However, be aware that pH can also affect stability.

Q4: My HPLC analysis of Jaceidin shows unexpected peaks. What could be the cause?

A4: The appearance of unexpected peaks in your HPLC chromatogram could indicate the presence of degradation products. Flavonoids can degrade due to light exposure, improper storage, or adverse pH conditions. The degradation products of similar flavonoids often result from oxidation and the addition of a solvent molecule. To troubleshoot this, consider the following:

• Protect from Light: Ensure all samples and standards are protected from light during preparation and analysis.

• Freshly Prepared Solutions: Use freshly prepared solutions whenever possible.

• Control Samples: Run a control sample of freshly dissolved Jaceidin to compare with your experimental samples.

• Peak Purity Analysis: If your HPLC system has a Diode Array Detector (DAD), check the peak purity of your Jaceidin peak.

Quantitative Data: Photostability of Structurally Similar Flavonoids

While specific quantitative photodegradation data for Jaceidin is limited, the following table provides representative data for the photodegradation of Quercetin, a structurally similar flavonol. This data can be used as a general guide for understanding the potential light sensitivity of Jaceidin.

Light Source	Solvent	Exposure Time (hours)	Degradation (%)	Reference Compound
UV-A (365 nm)	Methanol	2	~15%	Quercetin
UV-A (365 nm)	Methanol	6	~40%	Quercetin
UV-B (312 nm)	Methanol	2	~25%	Quercetin
UV-B (312 nm)	Methanol	6	~60%	Quercetin

Note: This data is based on studies of Quercetin and should be considered as an estimation of Jaceidin's potential light sensitivity. Experimental conditions such as light intensity, temperature, and solution concentration can significantly influence the rate of degradation.

Experimental Protocols

Protocol for Assessing Photostability of Jaceidin

This protocol outlines a general method for evaluating the photostability of Jaceidin in solution using HPLC analysis.

1. Materials:

• Jaceidin standard
• HPLC-grade solvents (e.g., methanol, acetonitrile, water)
• Formic acid or other suitable mobile phase modifier
• Amber and clear glass vials
• Photostability chamber or a controlled light source (UV-A and/or UV-B)
• Calibrated HPLC system with a UV-Vis or DAD detector

2. Preparation of Jaceidin Stock Solution:

• Accurately weigh a known amount of Jaceidin powder.
• Dissolve the powder in a suitable solvent (e.g., methanol) to prepare a stock solution of a known concentration (e.g., 1 mg/mL).
• Protect the stock solution from light by storing it in an amber vial and wrapping it in aluminum foil.

3. Sample Preparation for Photostability Testing:

• Dilute the stock solution with the desired solvent to a working concentration suitable for HPLC analysis (e.g., 10 µg/mL).
• Transfer aliquots of the working solution into both clear and amber (as a dark control) vials.

4. Light Exposure:

• Place the clear vials in a photostability chamber or under a calibrated light source.
• Expose the samples to a controlled dose of UV-A and/or UV-B light. The specific conditions (intensity, duration) should be recorded.
• Simultaneously, store the amber vials (dark controls) at the same temperature but protected from light.

5. HPLC Analysis:

• At predetermined time points, withdraw samples from both the light-exposed and dark control vials.
• Analyze the samples by HPLC. A typical method for flavonoid analysis would involve a C18 column and a gradient elution with a mobile phase consisting of acidified water and acetonitrile or methanol.
• Monitor the elution at the wavelength of maximum absorbance for Jaceidin.

6. Data Analysis:

• Calculate the percentage degradation of Jaceidin in the light-exposed samples compared to the initial concentration and the dark control samples.
• The degradation can be calculated using the following formula: Degradation (%) = [(Initial Peak Area - Peak Area at time t) / Initial Peak Area] * 100

Visualizations

Logical Troubleshooting Workflow

Reference Data & Comparative Studies

A Comparative Analysis of Jaceidin and Eupatilin: Unveiling Their Therapeutic Potential

Jaceidin and Eupatilin, two structurally related flavones primarily isolated from Artemisia species, have garnered significant attention in the scientific community for their diverse and potent pharmacological activities. Both compounds exhibit promising anti-inflammatory, anti-cancer, and antioxidant properties, making them compelling candidates for drug development. This guide provides a comparative analysis of their biological performance, supported by experimental data, to assist researchers, scientists, and drug development professionals in understanding their therapeutic potential.

Chemical Structures

Jaceidin (5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-methoxychromen-4-one) and Eupatilin (5,7-dihydroxy-3′,4′,6-trimethoxyflavone) are both O-methylated flavones. Their structural similarities and differences are key to understanding their distinct biological activities.

Comparative Pharmacological Activities

While both Jaceidin and Eupatilin share common pharmacological targets, the extent of their activities and their mechanisms of action show notable differences.

Anti-inflammatory Activity

Both compounds are potent inhibitors of inflammatory responses. A key study demonstrated that Jaceidin and Eupatilin effectively suppress carrageenan-induced inflammation in mice.[1][2] They achieve this by inhibiting the activation of the nuclear factor-kappa B (NF-κB) signaling pathway, a central regulator of inflammation.[1][2] This inhibition leads to a marked reduction in the production of pro-inflammatory mediators such as tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and cyclooxygenase-2 (COX-2).[1][3][4]

Parameter	Jaceidin	Eupatilin	Reference
Inhibition of NO production (IC50) in LPS-stimulated RAW264.7 cells	Data not explicitly found	Data not explicitly found	[5]
Inhibition of β-hexosaminidase release (IC50) in RBL-2H3 cells	4.5 µM	3.4 µM	[6]
Inhibition of carrageenan-induced paw edema	Similar activity to Eupatilin	Similar activity to Jaceidin	[1]

Table 1: Comparative Anti-inflammatory and Anti-allergic Activities

Anti-cancer Activity

Jaceidin and Eupatilin have demonstrated significant anti-tumor effects across various cancer cell lines. Their mechanisms often involve the induction of apoptosis (programmed cell death), cell cycle arrest, and inhibition of metastasis.

Jaceidin has been shown to induce apoptosis in glioblastoma, endometrial, breast, and ovarian cancer cells.[7] Its anti-cancer effects are mediated through the modulation of several signaling pathways, including ERK1/2, NF-κB, and PI3K/Akt.[7][8] It also acts as a promising inhibitor of vascular endothelial growth factor receptor (VEGFR), suggesting anti-angiogenic potential.[9]

Eupatilin exhibits anti-tumor activity by inducing cell cycle arrest and apoptosis in various cancer cells, including gastric, breast, and glioma cells.[10][11][12][13][14] It modulates key signaling pathways such as NF-κB, PI3K/Akt, and MAPK.[3][10][15] For instance, in gastric cancer cells, Eupatilin induces apoptosis by reducing the Bax/Bcl-2 ratio and activating caspase-3.[10] It also inhibits the proliferation of glioma cells by suppressing the Notch-1 signaling pathway.[13]

Cancer Cell Line	Jaceidin Effect	Eupatilin Effect	Reference
Glioma cells (U87MG, LN229)	Induces apoptosis via suppressing Notch-1 signaling	Inhibits proliferation, migration and promotes apoptosis via suppression of Notch-1 signaling	[13][15]
Gastric cancer cells (AGS)	Data not explicitly found	Induces apoptosis and G1 phase cell cycle arrest	[10][12][14]
Breast cancer cells (MCF10A-ras)	Data not explicitly found	Inhibits growth and induces cell cycle arrest	[11]

Table 2: Comparative Anti-cancer Activities in selected cell lines.

Antioxidant Activity

Both flavonoids possess antioxidant properties, primarily by scavenging free radicals and activating cellular antioxidant defense mechanisms.[3][4][15] Eupatilin, for example, activates the nuclear factor erythroid 2–related factor 2 (Nrf2) pathway, a key regulator of the cellular antioxidant response, leading to the expression of antioxidant enzymes like heme oxygenase-1 (HO-1).[3][16]

Signaling Pathways and Mechanisms of Action

The therapeutic effects of Jaceidin and Eupatilin are underpinned by their ability to modulate a complex network of intracellular signaling pathways.

Jaceidin Signaling Pathways

Jaceidin's multifaceted mechanism of action.

Eupatilin Signaling Pathways

Eupatilin's diverse signaling targets.

Experimental Protocols

The following provides a general outline of key experimental methodologies used to evaluate the activities of Jaceidin and Eupatilin.

Carrageenan-Induced Paw Edema

This in vivo model is used to assess the anti-inflammatory activity of compounds.

• Animal Model: Male ICR mice or Wistar rats are typically used.

• Induction of Inflammation: A subcutaneous injection of carrageenan (e.g., 1% in saline) is administered into the plantar surface of the hind paw.

• Compound Administration: Jaceidin or Eupatilin, dissolved in a suitable vehicle (e.g., DMSO), is administered orally or intraperitoneally at various doses prior to carrageenan injection.

• Measurement of Edema: The volume of the paw is measured at different time points after carrageenan injection using a plethysmometer.

• Analysis: The percentage of inhibition of edema is calculated by comparing the paw volume of the treated group with that of the control group.

Cell Viability Assay (MTT Assay)

This in vitro assay is used to determine the cytotoxic effects of the compounds on cancer cells.

• Cell Culture: Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of Jaceidin or Eupatilin for a specified duration (e.g., 24, 48, 72 hours).

• MTT Incubation: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The cell viability is expressed as a percentage of the control.

Western Blot Analysis

This technique is used to detect and quantify the expression of specific proteins involved in signaling pathways.

• Protein Extraction: Cells or tissues are lysed to extract total protein.

• Protein Quantification: The protein concentration is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is incubated with primary antibodies specific to the target proteins (e.g., p-NF-κB, Akt, ERK) followed by incubation with horseradish peroxidase (HRP)-conjugated secondary antibodies.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Analysis: The intensity of the bands is quantified using densitometry software.

Experimental Workflow

A general workflow for preclinical evaluation.

Conclusion

Jaceidin and Eupatilin are promising natural flavonoids with significant therapeutic potential, particularly in the fields of inflammation and oncology. While they share overlapping mechanisms of action, subtle differences in their potency and effects on specific signaling pathways may offer opportunities for targeted drug development. Further head-to-head comparative studies with detailed dose-response analyses are warranted to fully elucidate their structure-activity relationships and to determine their potential for clinical applications. The experimental protocols and workflows outlined in this guide provide a foundational framework for researchers to further investigate these compelling natural compounds.

References

• 1. Inhibitory effect of eupatilin and jaceosidin isolated from Artemisia princeps on carrageenan-induced inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. What is the mechanism of Eupatilin? [synapse.patsnap.com]
• 4. What is Eupatilin used for? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. Inhibitory effect of eupatilin and jaceosidin isolated from Artemisia princeps in IgE-induced hypersensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Jaceosidin: A Natural Flavone with Versatile Pharmacological and Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Eupatilin unveiled: An in-depth exploration of research advancements and clinical therapeutic prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Eupatilin, a pharmacologically active flavone derived from Artemisia plants, induces cell cycle arrest in ras-transformed human mammary epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Eupatilin exhibits a novel anti-tumor activity through the induction of cell cycle arrest and differentiation of gastric carcinoma AGS cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Anticancer effect of eupatilin on glioma cells through inhibition of the Notch-1 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Eupatilin, a pharmacologically active flavone derived from Artemisia plants, induces apoptosis in human gastric cancer (AGS) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. mdpi.com [mdpi.com]

Assessing the Therapeutic Index of Jaceidin in Animal Models: A Comparative Guide

This guide provides a comparative assessment of the therapeutic index of Jaceidin, a natural flavone, based on available preclinical data from animal models. Jaceidin has garnered attention for its pharmacological activities, particularly its anti-cancer properties. The therapeutic index (TI), a quantitative measure of a drug's safety, is a critical parameter in drug development. It is typically defined as the ratio of the dose that produces toxicity in 50% of the population (TD50 or LD50) to the dose that produces a clinically desired or effective response in 50% of the population (ED50). A higher TI indicates a wider safety margin.

This document is intended for researchers, scientists, and drug development professionals, providing a consolidated view of Jaceidin's efficacy and toxicity profile in comparison to other flavonoids, supported by experimental protocols and pathway visualizations.

Comparative Analysis of Efficacy and Toxicity

Direct calculation of the therapeutic index for Jaceidin is challenging due to the absence of publicly available, standardized LD50 (median lethal dose) and ED50 (median effective dose) values from a single study. However, by compiling data from various preclinical studies, we can construct a comparative overview of its potential therapeutic window against other flavonoids.

Table 1: Comparison of Preclinical Efficacy and Toxicity Data for Jaceidin and Other Flavonoids

Compound	Animal Model	Efficacy Data	Toxicity Data	Source(s)
Jaceidin	Mice (Ehrlich Ascites Carcinoma)	96.4% tumor weight reduction (Dose not specified)	Data not available	[1][2]
Jaceosidin	Galleria mellonella larvae	Not applicable	No mortality observed up to 2000 mg/kg	[3]
Hesperidin	Rats (Sprague-Dawley)	Not applicable	LD50: 4837.5 mg/kg (oral)	[4]
Cyanidin	Rats (Sprague-Dawley)	Not applicable	LD50 > 300 mg/kg (oral); NOAEL: 30 mg/kg/day (28-day study)	[5]

Note: Data is compiled from different studies and models, preventing direct TI comparison. Efficacy for Jaceidin is based on tumor weight reduction, not a formal ED50. Toxicity data for Jaceosidin is from an invertebrate model. NOAEL = No Observed Adverse Effect Level.

Experimental Protocols

Detailed methodologies are crucial for interpreting and replicating preclinical findings. Below are summaries of typical protocols used to assess efficacy and toxicity in animal models, based on the available literature.

1. Antitumor Efficacy Assessment (Ehrlich Ascites Carcinoma Model)

This protocol is based on the in vivo study of Jaceidin's effect on solid tumors.[1]

• Animal Model: Female Swiss albino mice are typically used.

• Tumor Induction: Ehrlich Ascites Carcinoma (EAC) cells are injected subcutaneously into the right thigh of the mice to induce solid tumor formation.

• Treatment Groups:

  • Tumor Control Group: Receives the vehicle (e.g., saline or DMSO).

  • Treatment Group: Receives a specified dose of Jaceidin, administered intraperitoneally or orally for a defined period (e.g., daily for 10-14 days).

  • Positive Control Group (Optional): Receives a standard-of-care chemotherapy agent.

• Efficacy Endpoints:

  • Tumor Weight: At the end of the treatment period, animals are euthanized, and the tumors are excised and weighed. The percentage of tumor growth inhibition is calculated relative to the control group.

  • Histopathology: Tumor tissues are fixed, sectioned, and stained (e.g., with Hematoxylin and Eosin) to observe cellular changes, such as the number of mitotic figures and the extent of necrosis.[1]

  • Biomarker Analysis: Serum or tumor tissue levels of relevant biomarkers, such as Vascular Endothelial Growth Factor (VEGF), are quantified using methods like ELISA.[1]

2. Acute Oral Toxicity Study (General Protocol, e.g., OECD 423)

This protocol outlines the general procedure for determining the acute toxicity (and estimating the LD50) of a substance.[5]

• Animal Model: Typically, Sprague-Dawley rats or mice are used. Animals are fasted overnight before administration.

• Dosing: The test substance is administered orally via gavage in a single dose. The study often follows a stepwise procedure with a limited number of animals per step.

• Dose Levels: A starting dose is chosen based on preliminary data. Subsequent doses are increased or decreased depending on the observed outcomes (mortality or survival).

• Observation Period: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in behavior, breathing, posture), and changes in body weight for a period of 14 days.

• Endpoint: The primary endpoint is mortality. The LD50 is the statistically estimated dose that would cause death in 50% of the animals. If no mortality is observed up to a limit dose (e.g., 2000 or 5000 mg/kg), the LD50 is reported as being greater than that dose.

• Pathology: At the end of the observation period, all surviving animals are euthanized, and a gross necropsy is performed on all animals to identify any treatment-related pathological changes.

Visualizing Workflows and Pathways

Experimental Workflow for Therapeutic Index Assessment

The following diagram illustrates the logical flow of experiments conducted to determine the therapeutic index of a compound like Jaceidin in a preclinical setting.

Workflow for determining the therapeutic index in animal models.

Jaceidin's Mechanism of Action: Key Signaling Pathways

Jaceidin and related flavones exert their anti-cancer effects by modulating multiple cell signaling pathways that are often deregulated in pathological conditions. The primary mechanisms identified include the inhibition of angiogenesis via VEGF and the modulation of pathways controlling cell survival and proliferation like PI3K/Akt and ERK/MAPK.[1][3]

Jaceidin's inhibitory action on key cancer signaling pathways.

References

• 1. Jaceidin Flavonoid Isolated from Chiliadenus montanus Attenuates Tumor Progression in Mice via VEGF Inhibition: In Vivo and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Acute and sub-chronic oral toxicity studies of hesperidin isolated from orange peel extract in Sprague Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assessment of oral toxicity and safety profile of cyanidin: acute and subacute studies on anthocyanin - PMC [pmc.ncbi.nlm.nih.gov]